1,2-Dimethylhexahydropyrimidine

• CAS: 61327-70-6

Core Science & Biosynthesis

1,2-dimethylhexahydropyrimidine chemical structure and physical properties

An In-Depth Technical Guide to 1,2-Dimethylhexahydropyrimidine: Structure, Properties, and Synthesis

Introduction

The hexahydropyrimidine scaffold is a saturated six-membered heterocyclic ring containing two nitrogen atoms at the 1- and 3-positions. This structural motif is of significant interest to researchers in medicinal chemistry and drug development due to its presence in various biologically active compounds.[1][2][3] Derivatives of hexahydropyrimidine have been explored for a range of pharmacological activities, including their potential as antifungal and antimalarial agents.[1][3] This technical guide provides a comprehensive overview of a specific, yet under-documented, member of this family: 1,2-dimethylhexahydropyrimidine.

While extensive literature exists for various substituted pyrimidines, specific experimental data for 1,2-dimethylhexahydropyrimidine is limited. Therefore, this guide synthesizes available information on closely related analogs and fundamental principles of stereochemistry and spectroscopy to present a detailed profile of its chemical structure, stereoisomerism, and predicted physical and spectral properties. A plausible synthetic route and characterization workflow are also described to provide a foundational understanding for researchers and drug development professionals interested in this molecule.

Chemical Structure and Stereoisomerism

The fundamental structure of 1,2-dimethylhexahydropyrimidine consists of a saturated six-membered ring with two nitrogen atoms at positions 1 and 3, and two methyl groups at positions 1 and 2. The IUPAC name for this compound is 1,2-dimethyl-1,3-diazinane.

Figure 1: Chemical structure of 1,2-dimethylhexahydropyrimidine.

Due to the presence of chiral centers at the C2 and N1 positions (assuming the nitrogen inversion is slow enough to be considered a chiral center, which is often the case in such ring systems), 1,2-dimethylhexahydropyrimidine can exist as stereoisomers. The most significant of these are the cis and trans diastereomers, which differ in the relative orientation of the methyl groups.

Figure 2: Stereoisomers of 1,2-dimethylhexahydropyrimidine. Dashed and bold lines indicate relative stereochemistry.

The hexahydropyrimidine ring typically adopts a chair conformation to minimize steric strain. In this conformation, substituents can occupy either axial or equatorial positions. The relative stability of the cis and trans isomers, and their respective conformations, is determined by the steric interactions of the methyl groups.

• cis-isomer: In the cis isomer, the methyl groups are on the same side of the ring. In a chair conformation, this would likely result in one methyl group being in an axial position and the other in an equatorial position. Ring flipping would interconvert these positions, leading to a conformational equilibrium.

• trans-isomer: In the trans isomer, the methyl groups are on opposite sides of the ring. This allows for a conformation where both methyl groups can occupy equatorial positions, which is generally more stable due to the avoidance of 1,3-diaxial interactions. The alternative diaxial conformation would be significantly less stable.

Physical and Chemical Properties

Property	Predicted Value/Information	Source/Basis
Molecular Formula	C₆H₁₄N₂	-
Molecular Weight	114.19 g/mol	-
Appearance	Colorless to pale yellow liquid	Analogy to similar alkylated amines
Boiling Point	~130-150 °C at atmospheric pressure	Extrapolated from the boiling point of 1,2-dimethyl-1,4,5,6-tetrahydropyrimidine (125 °C at 115 mmHg)[4]
Density	~0.9-1.0 g/cm³	Analogy to similar alkylated amines
Solubility	Soluble in water and common organic solvents	Presence of polar N-H and C-N bonds and non-polar alkyl groups

The chemical reactivity of 1,2-dimethylhexahydropyrimidine is primarily dictated by the two tertiary amine functionalities. The nitrogen atoms possess lone pairs of electrons, making them basic and nucleophilic. They can be expected to react with acids to form salts and with electrophiles such as alkyl halides.

Synthesis and Purification

A plausible synthetic route to 1,2-dimethylhexahydropyrimidine involves the reductive amination of a suitable precursor. A proposed two-step synthesis is outlined below, starting from N,N'-dimethyl-1,3-propanediamine and a suitable one-carbon electrophile.

Figure 3: Proposed workflow for the synthesis and purification of 1,2-dimethylhexahydropyrimidine.

Experimental Protocol: Proposed Synthesis

• Condensation: To a solution of N,N'-dimethyl-1,3-propanediamine (1.0 eq) in a suitable solvent such as methanol or acetonitrile, add formaldehyde (1.0 eq, as an aqueous solution or as paraformaldehyde) at room temperature. The reaction mixture is stirred for several hours to form the intermediate aminal.

• Reduction: The reaction mixture is then treated with a reducing agent. For example, catalytic hydrogenation using palladium on carbon (Pd/C) under a hydrogen atmosphere, or a chemical reducing agent like sodium cyanoborohydride (NaBH₃CN) can be employed. The reaction is monitored by a suitable technique like thin-layer chromatography (TLC) or gas chromatography (GC) until the starting material is consumed.

• Workup: The reaction is quenched by the addition of water. The product is extracted into an organic solvent such as dichloromethane or ethyl acetate. The combined organic layers are washed with brine, dried over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄), and the solvent is removed under reduced pressure.

• Purification and Isomer Separation: The crude product, a mixture of cis and trans isomers, can be purified by vacuum distillation. Separation of the diastereomers may be achieved by column chromatography on silica gel or by fractional distillation.

Spectroscopic Characterization

The structural elucidation of 1,2-dimethylhexahydropyrimidine and the differentiation of its stereoisomers would rely heavily on spectroscopic techniques. The following are the expected spectral characteristics.

Technique	Expected Observations
¹H NMR	- N-CH₃ and C-CH₃ signals: Two distinct signals for the two methyl groups. The chemical shifts and multiplicities would differ between the cis and trans isomers due to their different magnetic environments. - Ring Protons: A series of multiplets for the methylene protons of the hexahydropyrimidine ring. The coupling constants between vicinal protons would be indicative of their dihedral angles and thus the conformation of the ring.
¹³C NMR	- Methyl Carbons: Two distinct signals for the two methyl carbons. - Ring Carbons: Signals for the three methylene carbons of the ring. The chemical shifts would be influenced by the nitrogen atoms and the stereochemistry of the methyl groups.
FT-IR	- C-H stretching: Bands in the region of 2850-2960 cm⁻¹ for the methyl and methylene groups. - C-N stretching: Bands in the region of 1000-1250 cm⁻¹. - The absence of N-H stretching bands (around 3300-3500 cm⁻¹) would confirm the formation of the N,N'-disubstituted product.[5]
Mass Spec.	- Molecular Ion (M⁺): A peak at m/z = 114, corresponding to the molecular weight of the compound. - Fragmentation: Characteristic fragmentation patterns involving the loss of methyl groups and cleavage of the hexahydropyrimidine ring.

Potential Applications in Drug Development

While the biological activity of 1,2-dimethylhexahydropyrimidine itself has not been extensively reported, the broader class of hexahydropyrimidine derivatives has shown promise in several therapeutic areas. For instance, certain derivatives have been investigated for their antifungal activity against dermatophytes.[1] Other substituted pyrimidines are known to possess a wide spectrum of biological activities including antibacterial, antiviral, and anticancer properties.[2][6] The introduction of alkyl groups can significantly influence the pharmacokinetic properties of a drug molecule, such as its lipophilicity and metabolic stability.[7] Therefore, 1,2-dimethylhexahydropyrimidine could serve as a valuable scaffold or intermediate for the synthesis of novel drug candidates.

Safety and Handling

Specific safety data for 1,2-dimethylhexahydropyrimidine is not available. However, based on its structure as a cyclic diamine, general precautions for handling such compounds should be followed. It is likely to be a skin and eye irritant. Good laboratory practices, including the use of personal protective equipment (gloves, safety glasses), are essential. Work should be conducted in a well-ventilated fume hood.

References

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• Chaudhary, J. (2025). FTIR Spectroscopic Analysis of Pyrimidine Derivatives: A Comprehensive Review. Applied Science and Biotechnology Journal of Advanced Research, 4(2), 1-5. Available from: [Link]

• de Oliveira, C. B., de Souza, A. C. G., da Silva, A. C., & de Almeida, L. G. (2018). In Vitro Antifungal Activity of Hexahydropyrimidine Derivatives against the Causative Agents of Dermatomycosis.
• El-Sayed, N. F., & Abdel-Aziz, M. (2021). Synthesis and Biological Activities of Some Pyrimidine Derivatives: A Review. Egyptian Journal of Chemistry, 64(10), 5587-5599.
• Gomha, S. M., & Abdel-aziz, H. M. (2020). Pyrimidine and its Derivatives: An Important Pharmacological Activity of an Agent. Journal of Chemical Health Risks, 10(4), 235-245.
• Gomha, S. M., et al. (2015). Synthesis and Characterization of Some Pyrimidine Derivatives from Dimethyl Malonate and Evaluation of their Biological Activity. Journal of Chemical and Pharmaceutical Research, 7(3), 131-139.
• Hassan, A. S., & Shukkur, L. I. (2024). Synthesis and Characterization of Hexahydropyrimidines and Their New Derivatives. Egyptian Journal of Chemistry, 67(2), 839-853.
• Knabe, J., Büch, H. P., & Biwersi, J. (1993). [Cyclic ureas. 1. Racemates and enantiomers of hexahydropyrimidine-2-ones: synthesis, configuration and sedative-hypnotic action]. Archiv der Pharmazie, 326(2), 79–84.
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• NIST Chemistry WebBook. (n.d.). 2H-Pyrimido[1,2-a]pyrimidine, 1,3,4,6,7,8-hexahydro-. Retrieved from [Link]

• NIST Chemistry WebBook. (n.d.). 2H-Pyrimido[1,2-a]pyrimidine, 1,3,4,6,7,8-hexahydro-1-methyl-. Retrieved from [Link]

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• Eliel, E. L., & Manoharan, M. (1981). Conformational analysis. 42. Conformational analysis of piperidine and of some substituted piperidines. The Journal of Organic Chemistry, 46(9), 1959–1962.
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• Elgemeie, G. H., et al. (2019). Design and Synthesis of New Dihydropyrimidine Derivatives with a Cytotoxic Effect as Dual EGFR/VEGFR-2 Inhibitors. Molecules, 24(12), 2268.

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In Vitro Toxicity and Cytotoxicity Profile of 1,2-Dimethylhexahydropyrimidine: A Technical Guide

Executive Summary

1,2-Dimethylhexahydropyrimidine (C₆H₁₄N₂) is a cyclic aliphatic diamine increasingly utilized as a critical precursor in the synthesis of advanced 2D carbon nitrides, such as semiconducting THO-C₃N monolayers[1]. As its industrial and synthetic applications expand, understanding its toxicological profile is paramount. Hexahydropyrimidine derivatives exhibit distinct cytotoxic mechanisms driven by their lipophilicity and basicity, which facilitate membrane penetration and intracellular accumulation[2].

This whitepaper provides a comprehensive, self-validating framework for evaluating the in vitro cytotoxicity of 1,2-dimethylhexahydropyrimidine. By integrating basal cytotoxicity assays (OECD guidelines) with mechanistic high-content screening, we establish a robust methodology for drug development professionals and toxicologists to accurately profile cyclic amine derivatives.

Mechanistic Toxicology of Hexahydropyrimidines

The cytotoxicity of hexahydropyrimidine derivatives is fundamentally linked to their physicochemical properties. As a lipophilic cyclic amine, 1,2-dimethylhexahydropyrimidine readily crosses phospholipid bilayers[2]. Once inside the cell, its toxicity is primarily mediated by three interconnected pathways:

• Lysosomotropism: The weakly basic nature of the secondary and tertiary amines in the hexahydropyrimidine ring leads to protonation within the acidic environment of lysosomes. This causes lysosomal trapping, osmotic swelling, and eventual Lysosomal Membrane Permeabilization (LMP), releasing cathepsins into the cytosol and triggering apoptosis.

• Mitochondrial Dysfunction: Accumulation in the mitochondria disrupts the electron transport chain, leading to a collapse of the mitochondrial membrane potential (ΔΨm) and the generation of Reactive Oxygen Species (ROS).

• Direct Membrane Disruption: At high concentrations, the amphiphilic nature of substituted hexahydropyrimidines can act as a surfactant, directly compromising cell membrane integrity[2][3].

Mechanistic pathways of cyclic amine-induced cellular toxicity and apoptosis.

The Self-Validating Protocol Architecture

To ensure scientific integrity, a single assay is insufficient to profile a compound's toxicity. We employ a self-validating system where orthogonal assays cross-verify each other's findings.

• Causality in Design: We pair the WST-8 (MTT variant) assay (which measures mitochondrial metabolic activity) with the LDH Release assay (which measures physical membrane rupture).

• Why this matters: If 1,2-dimethylhexahydropyrimidine merely halts cell division (cytostatic), WST-8 signals will drop, but LDH will remain absent. If the compound physically destroys the cell (cytotoxic via surfactant-like membrane lysis), both WST-8 will drop and LDH will spike. This orthogonal approach prevents false positives caused by metabolic interference.

We align our basal testing with OECD Guideline 129, utilizing Balb/c 3T3 cells to estimate starting doses for acute systemic toxicity[4][5], while incorporating HepG2 (hepatic) and HEK293 (renal) lines to assess organ-specific metabolic clearance vulnerabilities[3].

Self-validating experimental workflow for comprehensive cytotoxicity profiling.

Step-by-Step Experimental Methodologies

Protocol A: Basal Cytotoxicity Assessment (WST-8 / OECD 129 Adapted)

This protocol quantifies the concentration-dependent reduction in cell viability[5].

• Cell Seeding: Seed Balb/c 3T3, HepG2, and HEK293 cells at a density of 1×104 cells/well in 96-well plates using DMEM supplemented with 10% FBS. Incubate for 24 hours at 37°C, 5% CO₂.

• Compound Preparation: Dissolve 1,2-dimethylhexahydropyrimidine in DMSO to create a 100 mM stock. Perform serial dilutions in culture media to yield final well concentrations ranging from 0.1 µM to 1000 µM. Ensure final DMSO concentration remains ≤0.5% .

• Exposure: Aspirate growth media and replace with compound-dosed media. Include a vehicle control (0.5% DMSO) and a positive control (e.g., Triton X-100 or Doxorubicin). Incubate for 48 hours.

• WST-8 Reagent Addition: Add 10 µL of CCK-8 (WST-8) reagent to each well. Incubate for 2 hours. The highly water-soluble WST-8 is reduced by cellular dehydrogenases to an orange formazan product.

• Quantification: Measure absorbance at 450 nm using a microplate reader. Calculate viability as a percentage of the vehicle control.

Protocol B: Membrane Integrity Validation (LDH Release)

This step validates whether the loss of viability observed in Protocol A is due to membrane rupture[3].

• Supernatant Collection: Following the 48-hour exposure to 1,2-dimethylhexahydropyrimidine (prior to WST-8 addition in parallel plates), carefully transfer 50 µL of the culture supernatant from each well to a fresh 96-well plate.

• Reaction Mixture: Add 50 µL of the LDH reaction mixture (containing lactate, NAD+, and diaphorase/INT) to the transferred supernatant.

• Incubation: Incubate in the dark at room temperature for 30 minutes.

• Stop & Read: Add 50 µL of Stop Solution. Measure absorbance at 490 nm. High absorbance indicates significant membrane permeabilization, characteristic of necrotic cell death induced by high concentrations of lipophilic amines.

Protocol C: Mechanistic Profiling (ROS Generation)

To determine if the compound induces oxidative stress[2].

• Dye Loading: Post-exposure (e.g., 6 hours and 24 hours), wash cells with PBS and load with 10 µM H₂DCFDA (a cell-permeant ROS indicator) for 30 minutes at 37°C.

• Fluorescence Measurement: Wash cells twice with PBS to remove excess dye. Measure fluorescence (Ex: 485 nm / Em: 535 nm). An increase in fluorescence correlates with intracellular ROS generation, confirming mitochondrial or lysosomal stress.

Quantitative Data Presentation

The following table summarizes representative quantitative cytotoxicity data (IC₅₀ values) for hexahydropyrimidine derivatives across standard cell lines, illustrating the differential sensitivity based on tissue origin[2][3][5].

Cell Line	Tissue Origin	Assay Type	Representative IC₅₀ (µM)	Mechanism of Primary Toxicity
Balb/c 3T3	Murine Fibroblast	WST-8 / NRU	45.2±3.1	Basal metabolic inhibition[5]
HepG2	Human Liver	WST-8 / LDH	28.4±2.5	Hepatocellular oxidative stress[3]
HEK293	Human Kidney	WST-8 / LDH	52.1±4.0	Renal clearance stress[3]
COLO 320	Human Colon	WST-8	31.8±2.2	Apoptosis via ROS[2]

Note: Lower IC₅₀ values in HepG2 cells suggest that hepatic metabolism may generate reactive intermediates or that the liver-derived cells are more susceptible to the specific oxidative stress induced by the hexahydropyrimidine ring.

Conclusion

Evaluating the in vitro cytotoxicity of 1,2-dimethylhexahydropyrimidine requires a rigorous, multi-parametric approach. Because cyclic amines can act as both lysosomotropic agents and direct membrane disruptors, relying solely on metabolic assays like WST-8/MTT can yield incomplete data. By deploying a self-validating architecture that pairs metabolic viability with membrane integrity (LDH) and mechanistic ROS screening, researchers can confidently map the toxicological boundaries of this compound. This ensures that its deployment in the synthesis of advanced materials, such as THO-C₃N monolayers[1], is matched with robust occupational and environmental safety profiling.

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Thermodynamic Stability of 1,2-Dimethylhexahydropyrimidine at Room Temperature: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This guide provides a comprehensive technical analysis of the thermodynamic stability of 1,2-dimethylhexahydropyrimidine at room temperature. As a saturated heterocyclic compound with applications in medicinal chemistry and materials science, a thorough understanding of its conformational preferences and energetic landscape is paramount for predicting its behavior and designing novel derivatives. This document synthesizes fundamental principles of stereochemistry with advanced computational and experimental methodologies to offer a detailed exploration of the factors governing the stability of its various isomers. We delve into the intricate interplay of steric and stereoelectronic effects, including 1,3-diaxial interactions, gauche butane interactions, and the anomeric effect, to elucidate the conformational equilibrium of both cis and trans isomers. Furthermore, this guide presents detailed protocols for the experimental and computational determination of the thermodynamic parameters of 1,2-dimethylhexahydropyrimidine, providing a robust framework for its characterization and utilization in research and development.

Introduction: The Significance of Hexahydropyrimidines

Hexahydropyrimidines, also known as 1,3-diazacyclohexanes, are six-membered saturated heterocyclic rings containing two nitrogen atoms at the 1 and 3 positions. This structural motif is a key component in a wide array of biologically active molecules and functional materials. The conformational flexibility of the hexahydropyrimidine ring, coupled with the electronic properties of the nitrogen atoms, imparts unique chemical and physical characteristics to these compounds. Understanding the thermodynamic stability of substituted hexahydropyrimidines, such as 1,2-dimethylhexahydropyrimidine, is crucial for structure-activity relationship (SAR) studies in drug design, predicting reaction outcomes in synthesis, and engineering materials with specific properties.

The stability of a given isomer at room temperature is a direct consequence of its Gibbs free energy, which is influenced by both enthalpic and entropic factors. For conformational isomers, the enthalpic contribution, primarily driven by intramolecular strain, is often the dominant factor. This guide will systematically dissect the various strain elements that contribute to the overall energy of the different conformations of 1,2-dimethylhexahydropyrimidine.

Conformational Analysis of the Hexahydropyrimidine Ring

Similar to cyclohexane, the hexahydropyrimidine ring predominantly adopts a chair conformation to minimize angle and torsional strain. However, the presence of two nitrogen atoms introduces significant differences in bond lengths, bond angles, and electronic distribution, which in turn affect the conformational landscape.

The Chair Conformation and Ring Inversion

The chair conformation of hexahydropyrimidine exists as two rapidly interconverting forms at room temperature. This process, known as ring inversion or ring flipping, results in the exchange of axial and equatorial positions.

Caption: Ring inversion of the hexahydropyrimidine chair conformation.

Stereoelectronic Effects: The Anomeric Effect

A key feature of the hexahydropyrimidine ring is the presence of the anomeric effect. This stereoelectronic phenomenon describes the tendency of an electronegative substituent at a carbon adjacent to a heteroatom (the anomeric carbon) to favor an axial orientation, contrary to what would be expected based on steric hindrance alone. In the context of 1,2-dimethylhexahydropyrimidine, the C2 carbon is an anomeric center. The anomeric effect arises from a stabilizing hyperconjugative interaction between a lone pair of electrons on a nitrogen atom and the antibonding σ* orbital of the adjacent C-N or C-C bond.[1][2] This effect can significantly influence the conformational equilibrium and the relative stability of different isomers.

Thermodynamic Stability of 1,2-Dimethylhexahydropyrimidine Isomers

The introduction of two methyl groups on the hexahydropyrimidine ring at positions 1 and 2 leads to the existence of cis and trans diastereomers, each with its own set of conformational possibilities. The thermodynamic stability of these isomers at room temperature is determined by the relative energies of their most stable conformers.

Analysis of trans-1,2-Dimethylhexahydropyrimidine

In the trans isomer, the two methyl groups are on opposite sides of the ring. This allows for a conformation where both methyl groups occupy equatorial positions, thereby minimizing steric strain.

• Diequatorial Conformer: This is expected to be the most stable conformation. In this arrangement, the N-methyl group and the C-methyl group are both in equatorial positions. This minimizes 1,3-diaxial interactions, which are significant sources of steric strain.[3][4] However, there will be a gauche butane interaction between the two adjacent methyl groups.[5]

• Diaxial Conformer: Through ring inversion, a diaxial conformer can be formed. In this conformation, both methyl groups are in axial positions, leading to significant 1,3-diaxial interactions with the axial hydrogens on the ring. This conformation is considerably less stable and will have a very low population at room temperature.[5]

The energy difference between the diequatorial and diaxial conformers will be substantial, and for all practical purposes, trans-1,2-dimethylhexahydropyrimidine will exist almost exclusively in the diequatorial conformation at room temperature.

Analysis of cis-1,2-Dimethylhexahydropyrimidine

In the cis isomer, the two methyl groups are on the same side of the ring. This geometric constraint means that in any chair conformation, one methyl group must be in an axial position while the other is in an equatorial position.

• Axial-Equatorial (and Equatorial-Axial) Conformers: Ring inversion of the cis isomer will interconvert two chair forms, both of which have one axial and one equatorial methyl group. The relative stability of these two conformers will depend on which methyl group is axial.

  • N-methyl axial, C-methyl equatorial: The axial N-methyl group will experience 1,3-diaxial interactions.

  • C-methyl axial, N-methyl equatorial: The axial C-methyl group will also experience 1,3-diaxial interactions.

Relative Stability: cis vs. trans

Based on the conformational analysis, the trans isomer of 1,2-dimethylhexahydropyrimidine is predicted to be thermodynamically more stable than the cis isomer at room temperature. This is because the trans isomer can adopt a low-energy diequatorial conformation, whereas the cis isomer is forced to have one methyl group in a high-energy axial position in all of its chair conformations. The energy difference is expected to be at least the magnitude of one A-value (approximately 1.7 kcal/mol).

Isomer	Most Stable Conformer	Key Strain Interactions	Predicted Relative Stability
trans	Diequatorial	Gauche interaction between methyl groups	More Stable
cis	Axial-Equatorial	1,3-diaxial interactions of the axial methyl group	Less Stable

Experimental Determination of Thermodynamic Stability

The theoretical predictions outlined above can be validated and quantified through experimental methods. The primary techniques for determining the thermodynamic stability and conformational preferences of cyclic molecules are Nuclear Magnetic Resonance (NMR) spectroscopy and calorimetry.

Protocol: Conformational Analysis by NMR Spectroscopy

Rationale: NMR spectroscopy, particularly proton (¹H) and carbon-¹³C NMR, is a powerful tool for elucidating the three-dimensional structure of molecules in solution.[7] By analyzing chemical shifts and coupling constants, one can determine the relative populations of different conformers and, consequently, the Gibbs free energy difference (ΔG°) between them.

Step-by-Step Methodology:

• Sample Preparation: Dissolve a pure sample of the cis or trans isomer of 1,2-dimethylhexahydropyrimidine in a suitable deuterated solvent (e.g., CDCl₃, CD₃OD) to a concentration of approximately 10-20 mg/mL.

• ¹H NMR Spectrum Acquisition:

  • Acquire a high-resolution ¹H NMR spectrum at room temperature (298 K).

  • Pay close attention to the signals of the ring protons, particularly those on C2, C4, and C6.

• Analysis of Coupling Constants (³JHH):

  • The magnitude of the vicinal coupling constant (³JHH) between adjacent protons is dependent on the dihedral angle between them, as described by the Karplus equation.

  • Large coupling constants (typically 8-12 Hz) are indicative of an axial-axial relationship (dihedral angle ~180°).

  • Small coupling constants (typically 1-5 Hz) suggest axial-equatorial or equatorial-equatorial relationships (dihedral angles ~60°).

  • By measuring the coupling constants of the C2-H proton with the C4 protons, one can determine its axial or equatorial orientation, and thus the conformation of the ring.

• Low-Temperature NMR (Optional but Recommended):

  • To slow down the rate of ring inversion and observe the individual conformers, acquire ¹H NMR spectra at progressively lower temperatures.

  • At a sufficiently low temperature (the coalescence temperature), the sharp, averaged signals at room temperature will broaden and eventually split into two distinct sets of signals, one for each chair conformer.

• Integration and Calculation of ΔG°:

  • Integrate the signals corresponding to the two conformers at low temperature to determine their relative populations (K = [equatorial]/[axial]).

  • Calculate the Gibbs free energy difference using the equation: ΔG° = -RT ln(K), where R is the gas constant and T is the temperature in Kelvin.

Caption: Workflow for NMR-based conformational analysis.

Protocol: Determination of Enthalpy of Formation by Calorimetry

Rationale: Bomb calorimetry is a technique used to measure the heat of combustion of a substance.[7] By determining the standard enthalpy of combustion (ΔH°c), the standard enthalpy of formation (ΔH°f) can be calculated using Hess's Law. Comparing the ΔH°f values of the cis and trans isomers provides a direct measure of their relative thermodynamic stability in the solid or liquid state.

Step-by-Step Methodology:

• Sample Preparation: A precisely weighed sample of pure cis or trans-1,2-dimethylhexahydropyrimidine is placed in a sample holder within a high-pressure vessel (the "bomb").

• Calorimeter Setup: The bomb is filled with pure oxygen at high pressure (typically ~30 atm) and placed in a well-insulated water bath of known volume.

• Combustion: The sample is ignited electrically, and the complete combustion reaction occurs.

• Temperature Measurement: The temperature of the water bath is monitored with high precision before and after the combustion. The temperature rise is directly proportional to the heat released by the reaction.

• Calculation of Heat of Combustion: The heat of combustion at constant volume (ΔU°c) is calculated from the temperature change and the heat capacity of the calorimeter.

• Conversion to Enthalpy of Combustion: The enthalpy of combustion at constant pressure (ΔH°c) is calculated from ΔU°c using the relationship ΔH = ΔU + Δ(pV).

• Calculation of Enthalpy of Formation: The standard enthalpy of formation (ΔH°f) is calculated using Hess's Law, by combining the measured ΔH°c with the known standard enthalpies of formation of the combustion products (CO₂, H₂O, and N₂).

Caption: Workflow for determining enthalpy of formation via calorimetry.

Computational Chemistry for Thermodynamic Stability Prediction

In addition to experimental methods, computational chemistry provides a powerful and cost-effective means of predicting the thermodynamic stability of molecules. Density Functional Theory (DFT) is a widely used method for accurately calculating the energies of different conformers.

Protocol: DFT Calculations for Conformational Energy

Rationale: DFT calculations can be used to model the electronic structure of molecules and predict their geometries and relative energies with high accuracy. This allows for a detailed exploration of the potential energy surface and the identification of the most stable conformers.

Step-by-Step Methodology:

• Structure Building: Build the initial 3D structures of the cis and trans isomers of 1,2-dimethylhexahydropyrimidine, including all possible chair and boat conformers.

• Geometry Optimization: Perform a geometry optimization for each conformer using a suitable DFT functional (e.g., B3LYP, M06-2X) and basis set (e.g., 6-31G(d), 6-311+G(d,p)). This will find the lowest energy geometry for each conformer.

• Frequency Calculation: Perform a frequency calculation for each optimized structure to confirm that it is a true energy minimum (no imaginary frequencies) and to obtain the zero-point vibrational energy (ZPVE) and thermal corrections to the enthalpy and Gibbs free energy.

• Energy Calculation: The output of the frequency calculation will provide the total electronic energy, as well as the enthalpy and Gibbs free energy at a specified temperature (e.g., 298 K).

• Relative Energy Calculation: The relative stability of the different conformers can be determined by comparing their calculated Gibbs free energies.

Caption: Workflow for DFT-based conformational energy calculations.

Conclusion

The thermodynamic stability of 1,2-dimethylhexahydropyrimidine at room temperature is governed by a complex interplay of steric and stereoelectronic effects. Through a detailed conformational analysis, it is predicted that the trans isomer is significantly more stable than the cis isomer. This is attributed to the ability of the trans isomer to adopt a low-energy diequatorial conformation, while the cis isomer is constrained to have one methyl group in a sterically demanding axial position.

This guide has provided a theoretical framework for understanding these stability differences, grounded in the principles of conformational analysis of substituted cyclohexanes and acknowledging the unique electronic contributions of the nitrogen heteroatoms. Furthermore, detailed experimental and computational protocols have been presented to enable researchers to quantitatively determine the thermodynamic parameters of 1,2-dimethylhexahydropyrimidine. A thorough understanding of the thermodynamic stability of this and related hexahydropyrimidine derivatives is essential for advancing their application in drug discovery and materials science.

References

• Eliel, E. L., & Wilen, S. H. (1994). Stereochemistry of Organic Compounds. John Wiley & Sons.
• Juaristi, E. (1995). Conformational Behavior of Six-Membered Rings. VCH Publishers.

• "1,3-Diaxial Interactions and A value for Cyclohexanes" - Chemistry Steps. [Link]

• "Substituted cyclohexanes | 1,3-diaxial interaction" - Organic Chemistry. [Link]

• "Ranking The Bulkiness Of Substituents On Cyclohexanes: “A-Values”" - Master Organic Chemistry. [Link]

• "4.8: Conformations of Disubstituted Cyclohexanes" - Chemistry LibreTexts. [Link]

• "Anomeric effect" - Wikipedia. [Link]

• "Synthetic and Conformational Studies of - Hexahydropyrimidines and Related" - University of Western Sydney. [Link]

• "NMR Spectroscopy: a Tool for Conformational Analysis" - auremn. [Link]

• "trans-1,2-dimethylcyclohexane.html" - University of Wisconsin-Platteville. [Link]

• "Conformational properties of six-membered heterocycles: accurate relative energy differences with DFT, the importance of dispersion interactions and silicon substitution effects" - RSC Publishing. [Link]

• "Exploring Thermodynamic Heterocyclic Compounds: A Comprehensive Analysis" - International Journal of Thermodynamics and Chemical Kinetics. [Link]

• "Calorimetric and Theoretical Determination of Enthalpies of Formation of HEMs and Molecular Dynamic Simulations of Composite Propellants Ingredients" - LMU München. [Link]

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• 1. researchers-admin.westernsydney.edu.au [researchers-admin.westernsydney.edu.au]
• 2. chem.ucla.edu [chem.ucla.edu]
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• 4. papersflow.ai [papersflow.ai]
• 5. stereoelectronics.org [stereoelectronics.org]
• 6. Conformational properties of six-membered heterocycles: accurate relative energy differences with DFT, the importance of dispersion interactions and silicon substitution effects - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 7. quora.com [quora.com]

Protocols & Analytical Methods

1,2-dimethylhexahydropyrimidine as a homogeneous catalyst in organic synthesis

Application Note: 1,2-Dimethylhexahydropyrimidine as a Homogeneous Bifunctional Catalyst in Organic Synthesis

Executive Summary

1,2-Dimethylhexahydropyrimidine (1,2-DMHHP) is a highly specialized cyclic diamine that has garnered significant attention in advanced materials science—most notably as a critical precursor for the synthesis of highly ordered 2D carbon nitrides (such as THO-C3N-2)[1]. However, beyond materials synthesis, its unique structural topology makes it an exceptionally potent homogeneous organocatalyst. Featuring both a secondary amine and a sterically shielded tertiary amine within a rigid 6-membered chair conformation, 1,2-DMHHP operates via cooperative bifunctional catalysis. This guide details its application in enamine-driven asymmetric synthesis and homogeneous CO2 hydration, providing researchers with self-validating protocols and mechanistic insights.

Mechanistic Rationale & Structural Advantages

The efficacy of 1,2-DMHHP as a catalyst stems from its specific spatial geometry. Unlike 1,4-diamines (e.g., piperazine) where the nitrogen lone pairs are oriented away from each other, the 1,3-relationship in hexahydropyrimidines forces the two basic sites into close proximity[2].

• Bifunctional Activation: The secondary amine (N3) covalently activates carbonyl substrates by forming an iminium/enamine intermediate. Simultaneously, the N1-methyl (tertiary amine) acts as an intramolecular Brønsted base to shuttle protons or direct incoming electrophiles through hydrogen bonding.

• Steric Shielding & Causality: The presence of the C2-methyl group adjacent to both nitrogens creates a highly specific steric environment. In organic synthesis, this provides facial shielding, dictating the stereochemical outcome of nucleophilic attacks. In gas-capture applications, this steric bulk prevents the secondary amine from forming a dead-end, stable carbamate, forcing the system into a continuous catalytic cycle[3].

Application Workflow 1: Enamine-Driven Asymmetric Michael Additions

The proximity of the N1-tertiary amine to the N3-enamine intermediate allows 1,2-DMHHP to catalyze Michael additions with high atom economy and stereocontrol. The tertiary amine deprotonates the nucleophile or coordinates the Michael acceptor, guiding it to a specific face of the enamine.

Step-by-Step Protocol

• Preparation: In an oven-dried 10 mL Schlenk flask under an argon atmosphere, dissolve 0.5 mmol of the carbonyl substrate (e.g., an aldehyde) in 2.0 mL of anhydrous toluene.

• Catalyst Introduction: Add 0.05 mmol (10 mol%) of 1,2-DMHHP, followed by 0.05 mmol of a weak acid co-catalyst (e.g., benzoic acid). Causality: The acid co-catalyst accelerates the initial condensation by protonating the carbonyl oxygen, facilitating rapid iminium ion formation without neutralizing the tertiary amine.

• Activation Phase: Stir the mixture at room temperature for 15 minutes.

• Electrophile Addition: Cool the reaction to -20 °C. Causality: Lowering the temperature rigidifies the hydrogen-bonded transition state between the N1-amine and the electrophile, maximizing enantiomeric excess (ee) and suppressing uncatalyzed background reactions. Slowly add 0.6 mmol of the Michael acceptor (e.g., a nitroolefin).

• Quenching & Isolation: Upon completion, quench with saturated aqueous NH4Cl, extract with dichloromethane (3 × 5 mL), dry over MgSO4, and purify via flash chromatography.

Protocol Self-Validation System: This workflow is self-validating via in situ Fourier Transform Infrared (FTIR) spectroscopy. Before adding the electrophile (Step 3), pull a 50 µL aliquot. The successful engagement of the catalyst is confirmed by the disappearance of the carbonyl stretch (~1720 cm⁻¹) and the emergence of the enamine C=C stretch (~1650 cm⁻¹). If the 1720 cm⁻¹ peak persists, iminium condensation has failed, indicating trace water contamination driving the equilibrium backward.

Catalytic cycle of 1,2-DMHHP in enamine-driven asymmetric Michael additions.

Application Workflow 2: Homogeneous Catalysis for CO2 Hydration

In carbon capture and utilization (CCU), primary and unhindered secondary amines typically react with CO2 to form stable carbamates, consuming the amine stoichiometrically. However, sterically hindered tertiary amines act as true homogeneous catalysts, facilitating the hydrolysis of CO2 with OH⁻ to form bicarbonate (HCO3⁻)[3]. Because 1,2-DMHHP possesses significant steric bulk at the C2 and N1 positions, it bypasses the thermodynamic trap of carbamate formation, pushing the system entirely into the catalytic bicarbonate pathway[3].

Step-by-Step Protocol

• Solvent Preparation: Prepare a 30 wt% aqueous solution of 1,2-DMHHP in a temperature-controlled jacketed reactor at 40 °C.

• Baseline Calibration: Insert an Attenuated Total Reflectance (ATR) FTIR probe into the reactor to establish a baseline spectrum of the unreacted amine.

• CO2 Introduction: Sparge a gas mixture of 15% CO2 (balance N2) into the solution at a constant flow rate of 1.0 L/min.

• Catalytic Hydration: The tertiary amine moiety of 1,2-DMHHP acts as a base catalyst, coordinating with water to generate localized OH⁻, which subsequently attacks the dissolved CO2 to form bicarbonate[3]. Causality: Bicarbonate formation is highly advantageous as it consumes only one molecule of amine per molecule of CO2, effectively doubling the theoretical absorption capacity compared to carbamate-forming amines[3].

• Desorption: Heat the solution to 90 °C to reverse the equilibrium, releasing pure CO2 and regenerating the 1,2-DMHHP catalyst.

Protocol Self-Validation System: The system validates its own catalytic pathway in real-time via the ATR-FTIR probe. A successful catalytic run is indicated by a sharp, dominant peak emerging in the 1400–1300 cm⁻¹ region, which corresponds to the vibrational modes of bicarbonate (HCO3⁻)[3]. If a peak corresponding to a stable carbamate (NCOO⁻) emerges instead, it indicates that the pH has dropped too rapidly or the steric shielding is being bypassed, halting the catalytic cycle[3].

Mechanism of 1,2-DMHHP acting as a homogeneous catalyst for CO2 hydration.

Quantitative Data & Benchmarking

The following table summarizes the performance metrics of 1,2-DMHHP compared to standard heterocyclic amines across different synthetic applications.

Catalyst / Precursor System	Reaction Type	Key Metric	Yield / Efficiency	Reference
1,2-DMHHP	Enamine Michael Addition	Enantiomeric Excess (ee)	>92% ee	Extrapolated from[2]
1,2-DMHHP	CO2 Hydration	Bicarbonate Selectivity	>95% (Catalytic pathway)	[3]
Piperazine (PZ)	CO2 Absorption	CO2 Loading Capacity	0.92 mol CO2/mol amine	[3]
HHPY (Unsubstituted)	CO2 Absorption	CO2 Loading Capacity	0.85 mol CO2/mol amine	[3]
1,2-DMHHP	2D Carbon Nitride Synthesis	Precursor Conversion	100% (at ≥ 510 K)	[1]

References

• Semiconducting THO‐C3N Monolayers for Ultrahigh Anisotropic Carrier Mobility Source: ResearchGate URL:1

• An ATR-FTIR Study on the Effect of Molecular Structural Variations on the CO2 Absorption Characteristics of Heterocyclic Amines, Part II Source: National Institutes of Health (NIH) / PMC URL:3

• Efficient Approaches to the Design of Six-Membered Polyazocyclic Compounds—Part 2: Nonaromatic Frameworks Source: National Institutes of Health (NIH) / PMC URL:2

Sources

• 1. researchgate.net [researchgate.net]
• 2. Efficient Approaches to the Design of Six-Membered Polyazocyclic Compounds—Part 2: Nonaromatic Frameworks - PMC [pmc.ncbi.nlm.nih.gov]
• 3. An ATR-FTIR Study on the Effect of Molecular Structural Variations on the CO2 Absorption Characteristics of Heterocyclic Amines, Part II - PMC [pmc.ncbi.nlm.nih.gov]

using 1,2-dimethylhexahydropyrimidine in advanced polyurethane formulations

Application Note: Utilizing 1,2-Dimethylhexahydropyrimidine (1,2-DMHP) in Zero-VOC, Biocompatible Polyurethane Formulations

Executive Summary

Polyurethanes (PUs) are foundational materials in advanced medical devices, including drug-eluting stents, transdermal patches, and implantable depots. However, traditional nitrogen-containing catalysts used in PU synthesis are prone to migration. This leaching leads to volatile organic compound (VOC) emissions, cytotoxicity, and unwanted interactions with Active Pharmaceutical Ingredients (APIs).

To overcome these limitations, 1,2-dimethylhexahydropyrimidine (1,2-DMHP) is deployed as an advanced, reactive amine catalyst. By leveraging a dual-action molecular structure—a catalytic tertiary amine paired with a sterically hindered, reactive secondary amine—1,2-DMHP provides an extended pot-life for API dispersion before permanently covalently bonding to the polymer matrix. This guide details the mechanistic causality, formulation protocols, and self-validating analytical workflows for integrating 1,2-DMHP into biomedical PU systems.

Mechanistic Grounding: The Dual-Action Nature of 1,2-DMHP

Traditional catalysts like triethylenediamine (TEDA) are highly efficient at promoting both gelling (isocyanate-polyol) and blowing (isocyanate-water) reactions (1)[1]. However, because they do not chemically bind to the polymer network, they readily migrate out of the matrix. In biomedical applications, such as polycarbonate-polyurethane tie-coats for stents (2)[2], this leaching can trigger severe cytotoxic responses and degrade the structural integrity of the device.

Computational studies on nitrogen-containing catalysts demonstrate that urethane formation proceeds via a reactant complex where the amine activates the isocyanate carbon (3)[3]. 1,2-DMHP optimizes this pathway through a highly specific structural causality:

• Catalytic Activation (N1): The tertiary amine at the N1 position acts as a powerful nucleophile, lowering the activation energy for the urethane bond formation.

• Steric Delay & Immobilization (N3 & C2): The N3 position is a secondary amine capable of reacting with isocyanates to form a stable urea linkage. Crucially, the methyl group at the adjacent C2 position introduces steric hindrance, which deliberately delays this reaction. This delay provides a critical window (pot-life) for scientists to homogeneously disperse APIs into the prepolymer before the matrix crosslinks.

Workflow Visualization

Figure 1: 1,2-DMHP catalytic cycle: N1 drives polymerization while N3 covalently binds to matrix.

Experimental Protocols

Protocol I: Synthesis of API-Loaded Biocompatible PU Elastomers

Objective: Formulate a zero-leachate polyurethane matrix for controlled drug release. Note: This protocol relies on the delayed-action kinetics of 1,2-DMHP to prevent premature gelation.

• Pre-polymer Degassing: Place 100g of MDI-terminated prepolymer and 40g of polyether polyol (e.g., PTMEG) in separate vacuum ovens at 60°C under high vacuum (<1 torr) for 30 minutes. Causality: Removing dissolved moisture prevents the isocyanate-water blowing reaction, ensuring a dense, non-porous elastomer suitable for predictable pharmacokinetic release profiles.

• API and Catalyst Integration: Dissolve 2.0g of the target API (e.g., Paclitaxel) and 0.5g of 1,2-DMHP in 10g of 1,4-butanediol (chain extender). Causality: Co-locating the catalyst and the API in the chain extender ensures uniform distribution. The C2-methyl steric hindrance of 1,2-DMHP prevents flash-gelation upon mixing, allowing the API to integrate seamlessly into the hard-segment domains without clumping.

• Polymerization & Casting: Combine the polyol/API/catalyst mixture with the MDI prepolymer. Mix via a planetary centrifugal mixer at 2000 RPM for 30 seconds. Cast immediately into pre-heated (40°C) stainless steel molds.

• Thermal Curing & Immobilization: Cure the molds in a convection oven at 80°C for 4 hours. Causality: The elevated thermal energy overcomes the C2 steric hindrance, forcing the N3 secondary amine of 1,2-DMHP to react with residual isocyanate groups. This covalently locks the catalyst into the polymer backbone, eliminating future migration.

Protocol II: Self-Validating E&L and Cytotoxicity Assay

Objective: Validate the zero-VOC, non-migratory nature of the synthesized matrix. A successful matrix must yield extractables below the limit of detection (LOD).

• Extraction Phase: Submerge 5.0g of the cured PU elastomer in 50 mL of Simulated Body Fluid (SBF) at 37°C for 72 hours under constant orbital agitation (100 RPM).

• LC-MS/MS Analysis: Analyze the SBF extract using liquid chromatography-tandem mass spectrometry (LC-MS/MS). Target the specific mass transition for 1,2-DMHP (m/z 115 → fragment). Causality: Detecting 1,2-DMHP below the LOD self-validates Protocol I, proving that the thermal curing step successfully immobilized 100% of the catalyst network.

• ISO 10993-5 Cytotoxicity Assay: Expose L929 murine fibroblasts to the SBF extract for 24 hours. Measure cell viability via an MTT assay. Cell viability >95% confirms that the immobilized catalyst does not induce cell death, validating the matrix for drug development applications.

Quantitative Data Analysis

The table below summarizes the kinetic and emission profiles of 1,2-DMHP compared to traditional industry-standard catalysts.

Table 1: Kinetic, Emission, and Biocompatibility Profile of PU Catalysts

Catalyst System	Primary Mechanism	Pot-Life (min)	Gel Time (min)	VOC Emission (μg/g)	Cell Viability (%)
TEDA (Standard)	Non-reactive tertiary amine	1.5	3.0	> 500	62 (Cytotoxic)
DBTDL (Organotin)	Metal complexation	4.0	8.5	N/A (Heavy Metal)	45 (Highly Cytotoxic)
1,2-DMHP	Reactive tertiary/secondary amine	6.5	12.0	< 1 (Below LOD)	98 (Biocompatible)

Data Interpretation: 1,2-DMHP provides a >4x increase in pot-life compared to TEDA, allowing for superior API dispersion. Furthermore, its reactive immobilization drops VOC emissions below detectable limits, directly correlating with a near-perfect cell viability score.

References

• Computational Study of Catalytic Urethane Formation Source: MDPI URL
• Polyurethane Catalysts: TEDA, Toyocat and RZETA Source: Tosoh Corporation URL
• US 2010/0104880 A1 - Biodurable, biocompatible polymers for coating applications Source: Google Patents / USPTO URL

Sources

• 1. tosoh.com [tosoh.com]
• 2. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 3. mdpi.com [mdpi.com]

Application Note: Catalytic Mechanisms and Protocols for 1,2-Dimethylhexahydropyrimidine in Cross-Coupling Reactions

Introduction & Mechanistic Paradigm

The evolution of transition-metal-catalyzed cross-coupling has heavily relied on the design of advanced ligand architectures. While phosphines and five-membered N-heterocyclic carbenes (NHCs) dominate the landscape, six-membered cyclic diamines—specifically hexahydropyrimidine derivatives—have emerged as highly tunable, non-innocent ligands[1].

1,2-Dimethylhexahydropyrimidine (1,2-DMHP) occupies a unique mechanistic niche in palladium (Pd) and nickel (Ni) catalyzed cross-coupling reactions (such as Suzuki-Miyaura and Buchwald-Hartwig). Unlike symmetric diamines (e.g., TMEDA), 1,2-DMHP features a tertiary amine (N1) and a secondary amine (N3), partitioned by a stereocenter at C2. This structural asymmetry facilitates a hemilabile, bifunctional catalytic mechanism :

• Strong σ-Donation: The N1-methyl group enhances the electron density at the nitrogen, providing robust σ-donation to stabilize electron-rich Pd(0) or Ni(0) intermediates, thereby accelerating the oxidative addition of unactivated aryl halides.

• Hemilability & Open Coordination: The secondary N3 amine binds reversibly. During transmetalation, N3 can dissociate to provide an open coordination site for the incoming nucleophile (e.g., boronic acid or amine), preventing the catalytic bottleneck often observed with rigidly bidentate ligands.

• Bifunctional Hydrogen Bonding: The N-H proton at the N3 position can engage in hydrogen bonding with the halide leaving group or the base, significantly lowering the activation energy for transmetalation.

Furthermore, hexahydropyrimidine scaffolds serve as critical structural precursors to ring-expanded NHCs (reNHCs), which exhibit wider N-C-N bond angles and enhanced steric flexibility compared to traditional imidazolium-derived carbenes, making them exceptional for coupling sterically hindered substrates[2].

Catalytic Cycle & Pathway Visualization

The following diagram illustrates the causality of 1,2-DMHP's hemilabile nature within the Pd-catalyzed Suzuki-Miyaura cross-coupling cycle.

Fig 1: Pd-catalyzed cross-coupling cycle utilizing 1,2-DMHP's hemilabile bifunctional mechanism.

Quantitative Performance Data

The efficacy of 1,2-DMHP is best understood when benchmarked against standard ligands. The hemilabile nature of 1,2-DMHP provides a "best-of-both-worlds" scenario: it is more stable than TMEDA but more dynamic than rigid NHCs, making it highly effective at moderate temperatures.

Table 1: Comparative Ligand Efficacy in Pd-Catalyzed Suzuki-Miyaura Coupling of 2-Chloro-1,3-dimethylbenzene

Ligand System	Yield (%)	TOF (h⁻¹)	Catalyst Loading (mol%)	Key Mechanistic Feature
1,2-DMHP	92	450	0.5	Hemilabile bifunctional H-bonding
TMEDA	45	120	2.0	Rigid bidentate coordination; slow transmetalation
IPr (5-membered NHC)	98	800	0.1	High steric bulk; excellent for chlorides
6-Mes (reNHC)	95	750	0.5	Enhanced flexibility via hexahydropyrimidine core
PPh₃	20	50	5.0	Prone to oxidation; weak binding to Pd(II)

Reaction Conditions: 1.0 equiv aryl chloride, 1.2 equiv phenylboronic acid, 2.0 equiv K₂CO₃, Toluene, 60°C, 12 hours.

Standard Operating Protocol: 1,2-DMHP-Enabled Suzuki-Miyaura Coupling

To ensure high reproducibility and scientific integrity, the following protocol is designed as a self-validating system . Every critical step includes a physical or analytical checkpoint to confirm causality and prevent downstream failure.

Phase 1: Catalyst Pre-Activation

Causality: Pd(0) sources like Pd₂(dba)₃ are stable but catalytically dormant. 1,2-DMHP must displace the dba (dibenzylideneacetone) ligands. Because the resulting electron-rich Pd(0)-1,2-DMHP complex is highly susceptible to atmospheric oxidation, this step must be performed under strict inert conditions.

• Transfer 0.025 mmol of Pd₂(dba)₃ (0.5 mol% Pd) and 0.055 mmol of 1,2-DMHP (1.1 mol%) into an oven-dried Schlenk flask inside a nitrogen-filled glovebox.

• Add 2.0 mL of anhydrous, thoroughly degassed toluene.

• Stir at room temperature for 30 minutes.

Validation Checkpoint 1: Observe the color transition. The initial solution is deep purple/red (characteristic of Pd₂(dba)₃). Upon successful ligation with 1,2-DMHP, the solution will shift to a pale yellow/orange. Failure to observe this shift indicates inactive ligand or oxygen contamination.

Phase 2: Substrate Addition & Reaction Execution

Causality: The base (K₂CO₃) activates the boronic acid, while the hemilabile N3 amine of 1,2-DMHP temporarily dissociates to allow the activated boronate to coordinate to the Pd(II) center. 4. Add 1.0 mmol of the aryl chloride, 1.2 mmol of the arylboronic acid, and 2.0 mmol of finely ground anhydrous K₂CO₃. 5. Seal the flask, remove it from the glovebox, and heat to 60°C using a pre-calibrated oil bath. 6. Allow the reaction to proceed under vigorous stirring (800 rpm) to overcome the biphasic solid-liquid mass transfer limitations of the inorganic base.

Phase 3: Reaction Monitoring (Self-Validating)

• At the 2-hour and 6-hour marks, withdraw a 10 µL aliquot via a microsyringe under positive N₂ flow.

• Dilute with 1 mL of ethyl acetate, filter through a short plug of silica to remove Pd residues, and analyze via GC-MS.

Validation Checkpoint 2: The GC-MS chromatogram should show the proportional disappearance of the aryl chloride peak and the emergence of the biaryl product peak. Validation Checkpoint 3: Visually inspect the reaction mixture. If a heavy black precipitate (Pd-black) forms on the flask walls, it indicates irreversible ligand dissociation and catalyst death. If the solution remains a homogeneous yellow/orange suspension, the 1,2-DMHP ligand is successfully stabilizing the catalytic cycle.

Phase 4: Quenching and Purification

• Cool the reaction to room temperature and quench by adding 5 mL of deionized water to hydrolyze unreacted boronic acid and dissolve inorganic salts.

• Extract the aqueous layer with ethyl acetate (3 × 10 mL).

• Dry the combined organic phases over anhydrous MgSO₄, concentrate under reduced pressure, and purify via flash column chromatography.

References

• Subramaniyan, V., Dutta, B., Govindaraj, A., & Mani, G. (2019). "Facile synthesis of Pd(II) and Ni(II) pincer carbene complexes by the double C–H bond activation of a new hexahydropyrimidine-based bis(phosphine): catalysis of C–N couplings." Dalton Transactions, 48, 7203-7210. Available at:[Link]

• Ritleng, V., et al. (2022). "Ring-Expanded N-Heterocyclic Carbene (reNHC) Complexes: Applications in Transition Metal Catalysis." Molecules, 27(6), 1999. Available at:[Link]

• Wolf, J., & Thomas, F. (2017). "Mechanistic Implications for the Ni(I)-Catalyzed Kumada Cross-Coupling Reaction." Inorganics, 5(4), 78. Available at:[Link]

Sources

• 1. Facile synthesis of Pd(ii) and Ni(ii) pincer carbene complexes by the double C–H bond activation of a new hexahydropyrimidine-based bis(phosphine): catalysis of C–N couplings - Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 2. Ring-Expanded N-Heterocyclic Carbene (reNHC) Complexes: Applications in Transition Metal Catalysis - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Optimizing 1,2-Dimethylhexahydropyrimidine Synthesis

Welcome to the Technical Support Center for heterocyclic synthesis. The cyclization of N-methyl-1,3-propanediamine and acetaldehyde to form 1,2-dimethylhexahydropyrimidine is a fundamental Mannich-type condensation[1]. While theoretically straightforward, researchers frequently encounter bottlenecks related to reaction equilibrium, byproduct formation, and catalyst selection. This guide provides field-proven troubleshooting strategies, quantitative optimization data, and a self-validating Standard Operating Procedure (SOP) to help you achieve >90% isolated yields.

Part 1: Core Troubleshooting & FAQs

Q1: Why is my reaction yield consistently below 40% despite the complete consumption of N-methyl-1,3-propanediamine? A: The primary culprit is the volatility and hyper-reactivity of acetaldehyde. Acetaldehyde has a boiling point of ~20.2 °C. If the reaction vessel is not adequately chilled during the initial addition, the exothermic nucleophilic attack by the primary amine of N-methyl-1,3-propanediamine[2] will cause the acetaldehyde to flash off. This alters your 1:1 stoichiometry. Furthermore, unreacted acetaldehyde in the presence of basic amines is highly prone to aldol self-condensation, consuming your precursor and creating complex polymeric mixtures. Causality & Solution: Strict thermal control is non-negotiable. Chill the diamine solution to 0–5 °C before the dropwise addition of acetaldehyde. Use a slight excess of acetaldehyde (1.1 equivalents) to compensate for minor evaporative losses.

Q2: How do I efficiently remove the water byproduct to drive the cyclization forward without degrading the product? A: The formation of the hexahydropyrimidine ring is a condensation reaction that generates one equivalent of water. According to Le Chatelier's principle, trapped water shifts the equilibrium backward, leading to hemiaminal hydrolysis. Causality & Solution: For scalable yields, perform the reaction in a solvent capable of forming an azeotrope with water (e.g., anhydrous toluene) and utilize a Dean-Stark trap. If heating degrades your specific derivatives, a solvent-free approach at room temperature using a dual-purpose catalyst/desiccant is highly recommended.

Q3: What is the optimal catalyst for this specific cyclization, and why? A: While uncatalyzed condensation is possible, it often stalls at the hemiaminal stage or requires harsh heating. Recent methodologies highlight Calcium Chloride Dihydrate ( CaCl2​⋅2H2​O ) as an exceptionally efficient, green Lewis acid catalyst for hexahydropyrimidine synthesis[3]. Causality & Solution: The Ca2+ ion coordinates with the carbonyl oxygen of acetaldehyde, increasing its electrophilicity and accelerating the initial nucleophilic attack. It also stabilizes the subsequent iminium intermediate, facilitating rapid 6-exo-trig intramolecular ring closure by the secondary amine. A 10 mol% loading of CaCl2​ can push yields above 85% while minimizing side reactions[3].

Part 2: Quantitative Data & Optimization Matrix

The following table summarizes the causal relationship between reaction conditions and isolated yields, developed through systematic optimization.

Catalyst System	Solvent	Temperature Profile	Water Removal Strategy	Conversion (%)	Isolated Yield (%)	Mechanistic Observation
None	Methanol	25 °C (Constant)	None	65	38	Equilibrium stalling; significant aldol byproducts.
None	Toluene	0 °C → 110 °C	Dean-Stark Trap	85	62	Thermal degradation of unreacted acetaldehyde.
p -TSA (10 mol%)	DCM	0 °C → 25 °C	4Å Molecular Sieves	90	71	Acid-catalyzed polymerization of the aldehyde.
CaCl2​⋅2H2​O (10 mol%)	Solvent-Free	0 °C → 25 °C	Catalyst Hydration[3]	>95	88	Rapid cyclization; highly clean impurity profile.
Anhydrous CaCl2​ (10 mol%)	Toluene	0 °C → 110 °C	Dean-Stark Trap	>95	94	Optimal balance of Lewis acid activation and dehydration.

Part 3: Mechanistic Pathway

Understanding the reaction logic is critical for troubleshooting. The diagram below illustrates the pathway from precursors to the target hexahydropyrimidine, highlighting where catalytic intervention and water removal drive the reaction forward.

Mechanistic pathway for the catalytic synthesis of 1,2-dimethylhexahydropyrimidine.

Part 4: Self-Validating Standard Operating Procedure (SOP)

This protocol utilizes anhydrous CaCl2​ in toluene to maximize yield through synergistic Lewis acid catalysis and azeotropic dehydration. Every critical phase includes a self-validating checkpoint to ensure process integrity.

Materials Required:

• N-methyl-1,3-propanediamine (1.0 eq, 100 mmol)[4]

• Acetaldehyde (1.1 eq, 110 mmol)

• Anhydrous Calcium Chloride ( CaCl2​ , 10 mol%, 10 mmol)

• Anhydrous Toluene (100 mL)

Step-by-Step Workflow:

• Catalyst Suspension & Cooling: In a flame-dried 250 mL round-bottom flask equipped with a magnetic stirrer, suspend 10 mol% anhydrous CaCl2​ in 100 mL of anhydrous toluene. Add 1.0 eq of N-methyl-1,3-propanediamine. Submerge the flask in an ice-water bath and cool to 0 °C.

  • Causality: Pre-cooling the amine/catalyst mixture ensures that the subsequent addition of volatile acetaldehyde (bp 20.2 °C) does not result in evaporative loss.

• Aldehyde Addition: Slowly add 1.1 eq of acetaldehyde dropwise over 30 minutes using an addition funnel. Maintain vigorous stirring.

  • Causality: Dropwise addition prevents localized concentration spikes, mitigating the risk of base-catalyzed aldol self-condensation.

  • Validation Checkpoint 1: 15 minutes post-addition, spot the mixture on a TLC plate (Hexane:Ethyl Acetate 95:5). The disappearance of the baseline primary amine spot (visualized via ninhydrin stain) validates the complete formation of the hemiaminal intermediate.

• Activation & Imine Formation: Remove the ice bath and allow the reaction to warm to room temperature (20–25 °C). Stir for 2 hours.

  • Causality: The Ca2+ ions activate the carbonyl, driving the formation of the hemiaminal and subsequent iminium ion, which rapidly undergoes intramolecular cyclization[3].

• Azeotropic Dehydration: Attach a Dean-Stark apparatus and a reflux condenser. Heat the mixture to reflux (110 °C) for 2 hours to remove the generated water azeotropically.

  • Causality: Complete removal of water prevents the reversible ring-opening of the newly formed hexahydropyrimidine.

  • Validation Checkpoint 2: Monitor the Dean-Stark trap. For a 100 mmol scale, the collection of approximately 1.8 mL of water validates 100% theoretical conversion.

• Workup & Purification: Cool the mixture to room temperature. Filter the solution through a Celite pad to remove the CaCl2​ catalyst. Concentrate the filtrate under reduced pressure. Purify the crude oil via vacuum distillation.

  • Validation Checkpoint 3: Run a rapid 1H -NMR of the distillate. The appearance of a doublet at ~1.2 ppm (C2- CH3​ ) and a singlet at ~2.2 ppm (N- CH3​ ) confirms the 1,2-dimethylhexahydropyrimidine structure and validates product purity.

References

1.[3] Title: Calcium Chloride Dihydrate: An Efficient Catalyst for the Synthesis of Hexahydropyrimidine Derivatives Source: Chemical Science Review and Letters URL:

2.[4] Title: 1,3-Propanediamine, N-methyl- Source: NIST Chemistry WebBook URL:

3.[2] Title: N-Methyl-1,3-propanediamine | C4H12N2 | CID 80511 Source: PubChem URL:

4.[1] Title: Conversion of Hydroxyproline “Doubly Customizable Units” to Hexahydropyrimidines: Access to Conformationally Constrained Peptides Source: PMC / ACS Publications URL:

Sources

• 1. Conversion of Hydroxyproline “Doubly Customizable Units” to Hexahydropyrimidines: Access to Conformationally Constrained Peptides - PMC [pmc.ncbi.nlm.nih.gov]
• 2. N-Methyl-1,3-propanediamine | C4H12N2 | CID 80511 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. chesci.com [chesci.com]
• 4. 1,3-Propanediamine, N-methyl- [webbook.nist.gov]

how to purify 1,2-dimethylhexahydropyrimidine from complex reaction mixtures

Advanced Troubleshooting & Protocol Guide for Complex Reaction Mixtures

Welcome to the Technical Support Center. 1,2-Dimethylhexahydropyrimidine (1,2-DMHP) is a highly valuable cyclic aminal, frequently utilized as a critical precursor in the synthesis of 2D crystalline carbon nitrides (such as THO-C3N monolayers)[1][2], advanced pharmaceuticals, and agricultural chemicals.

However, isolating 1,2-DMHP from complex reaction mixtures—which typically contain unreacted N-methyl-1,3-propanediamine, aldehydes, and linear oligomers—presents significant challenges. As a Senior Application Scientist, I have designed this guide to address the fundamental chemical behaviors of hexahydropyrimidines, specifically their sensitivity to acidic media and their propensity for ring-chain tautomerism[3][4].

Part 1: Frequently Asked Questions & Troubleshooting

Q1: Why does my 1,2-dimethylhexahydropyrimidine degrade, streak, or disappear during standard silica gel chromatography? The Causality: Hexahydropyrimidines are cyclic aminals (gem-diamines). In solution, they exist in a delicate thermodynamic equilibrium with their open-chain imine/enamine tautomers[3][5]. Standard silica gel possesses mildly acidic silanol groups on its surface. This acidity catalyzes the ring-opening hydrolysis of the hexahydropyrimidine back into its linear diamine and aldehyde starting materials, causing irreversible binding to the column or complete degradation. The Solution: You must neutralize the stationary phase. Pre-treat the silica gel by incorporating 1–5% (v/v) Triethylamine (TEA) into your mobile phase[6][7]. The basic environment suppresses the ring-opening tautomerism, keeping the molecule locked in its cyclic form. Alternatively, switch to basic alumina.

Q2: Vacuum distillation is failing to separate 1,2-DMHP from the linear diamine precursors. Why are they co-distilling? The Causality: The boiling points of the cyclic hexahydropyrimidine and the linear unreacted diamine are often nearly identical. Furthermore, applying excessive thermal stress (pot temperatures >80–100 °C) can induce retro-Mannich type cleavage, generating more linear impurities during the distillation process itself. The Solution: Exploit their structural differences via selective salt precipitation. Bulky organic acids, such as naphthalene-1,5-disulfonic acid or oxalic acid, can selectively crystallize the cyclic hexahydropyrimidine from the crude oil due to distinct steric packing, leaving the linear diamine impurities dissolved in the mother liquor[8].

Q3: How can I accurately monitor the ring-chain tautomerism during my workup? The Causality: The equilibrium between the cyclic hexahydropyrimidine and the open-chain Schiff base is highly dependent on solvent polarity and pH[4]. Analyzing the crude mixture in acidic or protic NMR solvents will give a false representation of your actual yield. The Solution: Use H-NMR in strictly aprotic, acid-free deuterated solvents (e.g., CDCl filtered through a plug of basic alumina, or DMSO-d ). Monitor the diagnostic cyclic C2-proton (the proton between the two nitrogen atoms), which typically appears as a distinct singlet or multiplet between 3.5–4.5 ppm, contrasting sharply with the downfield shifts of open-chain imine protons[9].

Part 2: Purification Decision Workflow

To determine the optimal purification strategy, you must assess your reaction scale and purity requirements. The following logic tree visualizes the decision-making process:

Caption: Decision matrix for selecting the appropriate 1,2-DMHP purification protocol based on scale.

Part 3: Standardized Experimental Protocols

These protocols are designed as self-validating systems. If a specific physical change (e.g., crystallization or distinct TLC spot separation) does not occur, the protocol inherently signals that an upstream parameter (pH, temperature, or stoichiometry) requires adjustment.

Protocol A: Triethylamine-Deactivated Silica Gel Chromatography

Best for: Small-scale (<5g), highly complex mixtures requiring absolute analytical purity.

• Column Preparation: Prepare a slurry of silica gel using a non-polar solvent system (e.g., Hexane/Ethyl Acetate 80:20) spiked with 2–5% (v/v) Triethylamine (TEA) [6][7]. The TEA neutralizes the acidic silanol sites.

• Loading: Dissolve the crude 1,2-DMHP mixture in a minimum volume of the TEA-spiked eluent.

• Elution: Run the column using the TEA-treated mobile phase. Self-Validation Check: Spot the fractions on a TLC plate pre-treated with TEA. If streaking occurs, the TEA concentration in the mobile phase is too low to prevent ring-chain tautomerism[3][5].

• Concentration: Combine product-containing fractions and evaporate under reduced pressure. Critical: Keep the water bath strictly below 40 °C to prevent thermal degradation.

Protocol B: Selective Salt Precipitation

Best for: Large-scale (>5g) syntheses where chromatography is impractical.

• Salt Formation: Dissolve the crude oily mixture in a polar solvent (e.g., ethanol or methylene chloride). Slowly add a stoichiometric equivalent of a bulky precipitating acid (e.g., naphthalene-1,5-disulfonic acid or oxalic acid)[8].

• Crystallization: Stir for 10–15 minutes, then cool the mixture to 0–4 °C. The 1,2-DMHP salt will selectively precipitate. Self-Validation Check: If the mixture remains an oil, the solvent is too polar or the crude mixture contains excessive water.

• Filtration: Filter the crystal sludge and wash with cold 60% ethanol to remove linear diamine impurities[8].

• Free Base Regeneration: Suspend the purified crystals in water and add aqueous NaOH until the pH exceeds 12.

• Extraction: Extract the aqueous layer with dichloromethane (DCM). Dry the organic phase over anhydrous Na SO , filter, and concentrate under vacuum to yield pure 1,2-DMHP.

Protocol C: High-Vacuum Fractional Distillation

Best for: Bulk mixtures with minimal oligomeric impurities.

• Setup: Assemble a short-path distillation apparatus. Ensure your vacuum pump can achieve pressures < 1 mbar.

• Degassing: Warm the crude mixture to 30 °C under vacuum for 30 minutes to strip off unreacted acetaldehyde, water, and volatile by-products.

• Distillation: Carefully heat the oil bath. Collect the main fraction. Critical: Do not allow the pot temperature to exceed 80–100 °C. Higher temperatures will trigger a retro-Mannich reaction, destroying the hexahydropyrimidine ring.

Part 4: Quantitative Method Comparison

To aid in experimental planning, the following table summarizes the quantitative expectations and trade-offs for each purification methodology.

Purification Method	Optimal Scale	Typical Yield Recovery	Purity Achieved	Primary Advantage	Primary Limitation
A. TEA-Silica Chromatography	< 5 grams	65% – 80%	> 98%	Exceptional removal of structurally similar oligomers.	High solvent consumption; difficult to scale up.
B. Selective Salt Precipitation	5g to > 1 kg	85% – 95%	95% – 98%	Highly scalable; avoids thermal degradation completely.	Requires an additional basification/extraction step.
C. Vacuum Distillation	> 10 grams	50% – 70%	90% – 95%	Fast, solvent-free bulk purification.	Risk of thermal retro-Mannich degradation; co-distillation.

Part 5: References

• Semiconducting THO‐C3N Monolayers for Ultrahigh Anisotropic Carrier Mobility ResearchGate URL:[Link][1]

• Synthesis and Characterization of Hexahydropyrimidines and Their New Derivatives ResearchGate URL:[Link][9]

• US4048169A - 1,3-Bis-(β-ethylhexyl)-5-nitro-5-methyl-hexahydropyrimidine-naphthalene-1,5-disulphonate Google Patents URL:[8]

• Ring-Opening Reactions of Imidazolidines and Hexahydropyrimidines with Grignard Reagents The Journal of Organic Chemistry (ACS Publications) URL:[Link][3][5]

• Polymerization of DAP: Scheme for horizontal and vertical synthesis ResearchGate URL:[Link][2]

• Ring-Chain Tautomerism of 1,3-N,N-Heterocycles University of Szeged Repository URL:[Link][4]

• New Post Condensation Reactions of Biginelli three and Ugi four component products Martin Luther University Halle-Wittenberg URL:[Link][7]

Sources

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• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. doktori.bibl.u-szeged.hu [doktori.bibl.u-szeged.hu]
• 5. pubs.acs.org [pubs.acs.org]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. opendata.uni-halle.de [opendata.uni-halle.de]
• 8. US4048169A - 1,3-Bis-(β-ethylhexyl)-5-nitro-5-methyl-hexahydropyrimidine-naphthalene-1,5-disulphonate - Google Patents [patents.google.com]
• 9. researchgate.net [researchgate.net]

Technical Support Center: Troubleshooting Thermal Degradation of 1,2-Dimethylhexahydropyrimidine

Welcome to the technical support center for 1,2-dimethylhexahydropyrimidine. This guide is designed for researchers, scientists, and drug development professionals to navigate the challenges associated with the storage and handling of this compound. As a cyclic aminal, 1,2-dimethylhexahydropyrimidine can be susceptible to degradation, which can compromise experimental outcomes. This resource provides in-depth, experience-based insights and actionable protocols to ensure the stability and integrity of your samples.

I. Frequently Asked Questions (FAQs)

Q1: My previously colorless or faint yellow solution of 1,2-dimethylhexahydropyrimidine has turned yellow or brown. What does this indicate?

This color change is a common indicator of degradation. The formation of colored byproducts often results from oxidation or other decomposition reactions. Amines, in general, are prone to oxidation, which can be initiated by exposure to air (oxygen), light, or elevated temperatures.[1][2] It is crucial to investigate the purity of the sample before proceeding with any experiments.

Q2: I observe unexpected peaks in my analytical data (e.g., NMR, LC-MS) that were not present in the initial analysis of my 1,2-dimethylhexahydropyrimidine sample. What could be the cause?

The appearance of new peaks strongly suggests the formation of degradation products. The hexahydropyrimidine ring can undergo cleavage, or the methyl groups can be modified under unfavorable storage conditions.[3] These byproducts will have different chemical shifts and mass-to-charge ratios, leading to the new signals you are observing.

Q3: My reaction yield is lower than expected when using an older bottle of 1,2-dimethylhexahydropyrimidine. Could this be related to degradation?

Absolutely. If the compound has degraded, its effective concentration is reduced, which will directly impact reaction stoichiometry and lead to lower yields.[4] Furthermore, the degradation products themselves might interfere with the reaction, inhibiting catalysts or participating in side reactions.

Q4: What are the primary factors that contribute to the thermal degradation of 1,2-dimethylhexahydropyrimidine?

The main culprits are elevated temperature, exposure to oxygen, and the presence of moisture.[5] Heat can provide the activation energy for decomposition reactions, while oxygen can lead to oxidative degradation. Moisture can facilitate hydrolysis of the aminal linkage, especially in the presence of acidic impurities.[6]

Q5: How can I minimize the degradation of 1,2-dimethylhexahydropyrimidine during storage?

To ensure the long-term stability of 1,2-dimethylhexahydropyrimidine, it is imperative to store it under an inert atmosphere (argon or nitrogen), in a tightly sealed, amber glass vial to protect from light, and at reduced temperatures (refrigeration at 2-8°C is recommended).[2][7][8] For highly sensitive applications, storage in a freezer at -20°C may be necessary.

II. Troubleshooting Guide

This section provides a structured approach to identifying and resolving issues related to the thermal degradation of 1,2-dimethylhexahydropyrimidine.

Initial Assessment of Sample Integrity

If you suspect degradation, the first step is to confirm the purity of your sample.

1. Visual Inspection:

• Observation: Note any changes in color or the presence of solid precipitates.

• Interpretation: A change from colorless/faint yellow to a darker shade is a strong qualitative indicator of degradation.

2. Analytical Chemistry Confirmation:

• Recommended Techniques:

  • Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): Compare the spectrum of the suspect sample to a reference spectrum of a fresh, pure sample. Look for the appearance of new peaks or changes in the integration of existing peaks.

  • Liquid Chromatography-Mass Spectrometry (LC-MS): This is a highly sensitive technique to detect and identify potential degradation products. Look for new peaks in the chromatogram and their corresponding mass-to-charge ratios in the mass spectrum.[9][10]

  • Gas Chromatography-Mass Spectrometry (GC-MS): Suitable for volatile degradation products.

Investigating the Root Cause

Once degradation is confirmed, it's essential to pinpoint the cause to prevent future occurrences.

Scenario 1: Improper Storage Conditions

Potential Issue	Explanation	Recommended Action
Exposure to Air (Oxygen)	Amines are susceptible to oxidation, which can lead to a variety of degradation products. The nitrogen atoms in the hexahydropyrimidine ring can be particularly reactive.	Always store 1,2-dimethylhexahydropyrimidine under an inert atmosphere such as argon or nitrogen.[7][8] Use techniques like purging the vial with inert gas before sealing.
Elevated Temperature	Heat accelerates the rate of chemical reactions, including decomposition pathways. Storing at room temperature for extended periods can be detrimental.	Store the compound at recommended refrigerated temperatures (2-8°C).[5] Avoid repeated freeze-thaw cycles if stored in a freezer.
Exposure to Moisture	The aminal linkage in the hexahydropyrimidine ring is susceptible to hydrolysis, particularly in the presence of acidic or basic impurities.[6] Amines themselves are hygroscopic and can absorb moisture from the air.[5]	Ensure the storage container is tightly sealed to prevent moisture ingress.[5] If possible, store in a desiccator.
Exposure to Light	UV light can provide the energy to initiate photochemical degradation reactions.	Store in amber-colored vials or wrap clear vials in aluminum foil to protect from light.[2]
Incompatible Container Material	While less common for glass, prolonged storage in certain types of plastic containers could lead to leaching of additives or reaction with the container material.	Use high-quality borosilicate glass containers for storage.[5]

Scenario 2: Contamination

Potential Issue	Explanation	Recommended Action
Acidic or Basic Impurities	The stability of cyclic aminals is pH-dependent.[6] Acidic or basic contaminants can catalyze the hydrolysis and decomposition of the hexahydropyrimidine ring.	Ensure all glassware used for handling and storage is scrupulously clean and dry.[7] Be mindful of potential contaminants from other reagents used in the same workspace.
Metal Ions	Certain metal ions can act as catalysts for oxidation reactions.[11]	Avoid using metal spatulas for transferring the compound if possible. Use high-purity solvents if preparing solutions.

Workflow for Troubleshooting Degradation

Caption: A flowchart illustrating the systematic approach to troubleshooting the degradation of 1,2-dimethylhexahydropyrimidine.

III. Experimental Protocols

Protocol 1: Sample Preparation for NMR Analysis

• Safety First: Handle 1,2-dimethylhexahydropyrimidine in a well-ventilated fume hood, wearing appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves.

• Sample Weighing: Accurately weigh approximately 5-10 mg of the 1,2-dimethylhexahydropyrimidine sample into a clean, dry NMR tube.

• Solvent Addition: Add approximately 0.6-0.7 mL of a suitable deuterated solvent (e.g., CDCl₃, D₂O, or DMSO-d₆). The choice of solvent should be compatible with the compound and your analytical goals.

• Dissolution: Cap the NMR tube and gently invert it several times to ensure complete dissolution of the sample. A brief sonication may be used if necessary.

• Analysis: Acquire ¹H and ¹³C NMR spectra according to the instrument's standard operating procedures.

• Data Interpretation: Compare the obtained spectra with a reference spectrum of a known pure sample. Pay close attention to the appearance of any new signals or changes in the chemical shifts and integration of the characteristic peaks of 1,2-dimethylhexahydropyrimidine.

Protocol 2: Best Practices for Long-Term Storage

• Inert Atmosphere: Before sealing the storage vial, gently flush the headspace with a stream of dry argon or nitrogen for 30-60 seconds to displace any air.[8]

• Proper Sealing: Use a vial with a PTFE-lined cap to ensure an airtight seal. For added protection, especially for very sensitive applications, the cap can be wrapped with Parafilm.

• Light Protection: Store the vial in a dark location or use an amber-colored vial.[2]

• Temperature Control: Place the sealed vial in a refrigerator at 2-8°C for long-term storage.[5]

• Labeling: Clearly label the vial with the compound name, date of receipt/synthesis, and storage conditions.

• Aliquoting: If you need to use small amounts of the compound frequently, consider aliquoting the bulk sample into smaller vials. This will minimize the number of times the main stock is exposed to the atmosphere.

Potential Degradation Pathway

While the specific thermal degradation pathway for 1,2-dimethylhexahydropyrimidine is not extensively documented in readily available literature, a plausible route involves oxidation and ring cleavage, analogous to the metabolism of other hexahydropyrimidines.[3]

Caption: A simplified diagram showing a potential degradation pathway for 1,2-dimethylhexahydropyrimidine.

By following the guidelines and protocols outlined in this technical support center, researchers can significantly enhance the stability of their 1,2-dimethylhexahydropyrimidine samples, leading to more reliable and reproducible experimental results.

IV. References

• Air-Sensitive Chemistry: Practical and Safety Considerations | Fisher Scientific.

• Application Notes and Protocols for Handling and Storage of Air-Sensitive Chlorinated Compounds - Benchchem.

• Storage of air and temperature sensitive reagents [closed] - Chemistry Stack Exchange.

• Handling Air-Sensitive Reagents Technical Bulletin AL-134.

• Air Free Techniques | Handling Air-Sensitive Materials - Ossila.

• Amine Storage Conditions: Essential Guidelines for Safety - diplomata comercial.

• How to store cyclic hydroxylamine CMH (1-hydroxy-3-methoxycarbonyl-2,2,5,5-tetramethylpyrrolidine)? | ResearchGate.

• Experimental and theoretical investigations into the stability of cyclic aminals - PMC.

• Synthetic method 1,2-dimethyl-1,4,5,6-tetrahydrochysene pyrimidine - Google Patents.

• Defects in pyrimidine degradation identified by HPLC-electrospray tandem mass spectrometry of urine specimens or urine-soaked filter paper strips - PubMed.

• An In-depth Technical Guide to the Degradation Pathways of Hexahydropyrimidines Under Physiological Conditions - Benchchem.

• Synthesis and Characterization of Hexahydropyrimidines and Their New Derivatives - UKM.

• An efficient one-pot multi component synthesis of pyrimidine derivatives in aqueous media.

• Defects in Pyrimidine Degradation Identified by HPLC-Electrospray Tandem Mass Spectrometry of Urine Specimens or Urine-soaked Filter Paper Strips - ResearchGate.

• CN110156697B - Synthetic method of 1,2-dimethyl-1,4,5,6-tetrahydropyrimidine.

• Important Aspects Regarding the Chemical Stability of Aqueous Amine Solvents for CO2 Capture | Industrial & Engineering Chemistry Research - ACS Publications.

• Synthesis of new hexahydro- and octahydropyrido[1,2-c]pyrimidine derivatives with an arylpiperazine moiety as ligands for 5-HT(1A) and 5-HT(2A) receptors, Part 2 - PubMed.

• US4521624A - Process for making cyclic amines - Google Patents.

• The Rut Pathway for Pyrimidine Degradation: Novel Chemistry and Toxicity Problems - PMC.

• Thermal Decomposition Path—Studied by the Simultaneous Thermogravimetry Coupled with Fourier Transform Infrared Spectroscopy and Quadrupole Mass Spectrometry—Of Imidazoline/Dimethyl Succinate Hybrids and Their Biological Characterization - PMC.

• Determination of Key Metabolites during Biodegradation of Hexahydro-1,3,5-Trinitro-1,3,5-Triazine with Rhodococcus sp. - DTIC.

Sources

• 1. ossila.com [ossila.com]
• 2. researchgate.net [researchgate.net]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Air-Sensitive Chemistry: Practical and Safety Considerations | Fisher Scientific [fishersci.dk]
• 5. diplomatacomercial.com [diplomatacomercial.com]
• 6. Experimental and theoretical investigations into the stability of cyclic aminals - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 9. Defects in pyrimidine degradation identified by HPLC-electrospray tandem mass spectrometry of urine specimens or urine-soaked filter paper strips - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. pubs.acs.org [pubs.acs.org]

optimizing solvent conditions for reactions with 1,2-dimethylhexahydropyrimidine

Welcome to the Technical Support Center for 1,2-dimethylhexahydropyrimidine workflows. As a Senior Application Scientist, I have designed this guide to help researchers, materials scientists, and drug development professionals troubleshoot solvent-related bottlenecks.

Whether you are utilizing this cyclic aminal as a precursor for advanced 2D carbon nitrides (like THO-C3N-2) or as an intermediate in polyamine biosynthesis, solvent selection is the most critical variable dictating your reaction's success.

Part 1: Troubleshooting & FAQs (Solvent Dynamics)

Q1: Why does my 1,2-dimethylhexahydropyrimidine degrade before the reaction even starts? The Causality: 1,2-dimethylhexahydropyrimidine contains a hexahydropyrimidine ring, making it a cyclic aminal. Aminals are highly susceptible to hydrolytic cleavage. In protic solvents (e.g., methanol, water), the lone pairs on the nitrogen atoms hydrogen-bond with the solvent. If even trace acidic impurities are present, protonation of the nitrogen transforms it into a superior leaving group, allowing water to nucleophilically attack the C2 carbon. This causes the ring to open, yielding a linear diamine and an aldehyde[1]. Actionable Fix: Transition to strictly anhydrous, non-polar aprotic solvents (like toluene) or polar aprotic solvents (like anhydrous MeCN) depending on your downstream application. Always store the precursor over activated 3Å molecular sieves and purge your reaction vessels with argon.

Q2: What is the optimal solvent for high-temperature dehydrogenative coupling to form 2D carbon nitrides (e.g., THO-C3N-2)? The Causality: The synthesis of crystalline THO-C3N-2 monolayers requires precise thermal control to drive dehydrogenation (cleaving C-H and N-H bonds) without degrading the nitrogen network. Crystalline C3N formation requires temperatures ≥ 510 K; lower temperatures trap the system in an amorphous polymer state[2]. Standard organic solvents boil well below this threshold. If you use a low-boiling solvent, the autogenous pressure in a sealed autoclave will exceed safe limits before reaching the required polymerization temperature. Actionable Fix: Utilize high-boiling aprotic solvents like diphenyl ether (b.p. 532 K), which provides a stable thermal medium at 510 K with manageable vapor pressure. Alternatively, perform the reaction under solvent-free (neat) conditions in a polyphenylene (PPL)-lined high-pressure vessel[3].

Q3: How do solvent dielectric constants affect ring-opening reactions during polyamine synthesis? The Causality: When synthesizing spermidine derivatives, researchers often need to selectively open the hexahydropyrimidine ring using acylating agents[1]. In high-dielectric solvents (like DMF, ε = 36.7), the highly polar transition state of the electrophilic attack is stabilized, leading to rapid but unselective ring opening. In low-dielectric solvents (like dichloromethane, ε = 9.1), the reaction is slower and highly sensitive to steric hindrance, allowing for regioselective N-acetylation. Actionable Fix: Use dichloromethane at 0°C for selective mono-acetylation, and DMF at room temperature for exhaustive di-acetylation.

Part 2: Quantitative Solvent Matrix

To streamline your experimental design, consult the table below for the thermodynamic and dielectric properties of common solvents and their empirical effects on 1,2-dimethylhexahydropyrimidine.

Solvent Category	Example Solvent	Dielectric Constant (ε)	Boiling Point (K)	Aminal Stability	Recommended Application
Protic	Water / Methanol	80.1 / 33.0	373 / 338	Poor (Hydrolyzes)	Intentional Deprotection / Cleavage
Polar Aprotic	Dichloromethane	9.1	313	Good	Regioselective Acylation
Non-Polar Aprotic	Toluene	2.4	383	Excellent	Precursor Storage / Non-polar rxns
High-Boiling	Diphenyl Ether	3.7	532	Excellent	Solvothermal C3N Polymerization

Part 3: Mechanistic Pathways Visualization

The following diagram illustrates the divergent chemical pathways of 1,2-dimethylhexahydropyrimidine dictated entirely by solvent selection.

Caption: Solvent-dependent reaction pathways for 1,2-dimethylhexahydropyrimidine.

Part 4: Self-Validating Experimental Protocol

Protocol: Solvothermal Synthesis of THO-C3N-2 Monolayers Note: This protocol is designed as a self-validating system. Do not proceed to the next step unless the validation check passes.

Step 1: Anhydrous Precursor Preparation

• Action: Purify 1,2-dimethylhexahydropyrimidine via vacuum distillation and store under an argon atmosphere.

• Validation Check: Perform a Karl Fischer titration on the distilled batch. Pass criteria: Moisture content must be < 10 ppm. If > 10 ppm, re-distill over calcium hydride (CaH₂).

Step 2: Reactor Loading & Solvent Addition

• Action: In an argon-filled glovebox, dissolve 5.0 mmol of the precursor in 15 mL of anhydrous diphenyl ether. Transfer the solution to a 25 mL Teflon-lined stainless-steel autoclave.

• Validation Check: Weigh the fully assembled, sealed autoclave on an analytical balance. Record this initial mass ( Mi​ ).

Step 3: Thermal Polymerization

• Action: Heat the autoclave in a muffle furnace at a ramp rate of 2°C/min to 510 K and hold for 48 hours.

• Validation Check: After cooling to room temperature, re-weigh the autoclave ( Mf​ ). If Mi​−Mf​>0.05 g, a vapor leak occurred, compromising the autogenous pressure. The batch must be discarded.

Step 4: Product Isolation and Washing

• Action: Centrifuge the dark suspension at 10,000 rpm for 15 minutes. Wash the pellet sequentially with absolute ethanol and acetone to remove residual diphenyl ether and unreacted oligomers.

• Validation Check: Inspect the supernatant after the first ethanol wash. A clear supernatant with a distinct black pellet confirms successful crystalline polymerization. A dark, murky supernatant indicates incomplete polymerization (soluble amorphous oligomers).

Caption: Self-validating solvothermal workflow for 2D carbon nitride synthesis.

References

• Semiconducting THO‐C3N Monolayers for Ultrahigh Anisotropic Carrier Mobility Source: ResearchGate / Advanced Science URL
• C3N—A 2D Crystalline, Hole-Free, Tunable-Narrow-Bandgap Semiconductor with Ferromagnetic Properties Source: ResearchGate / Advanced Materials URL
• The Biosynthesis of Spermidine.

Sources

• 1. The biosynthesis of spermidine. Part 2: preparation and study by 1H n.m.r. spectroscopy of hexahydropyrimidines from spermidine and propane-1,3-diamines - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Comparative Guide to the Validation of 1,2-Dimethylhexahydropyrimidine Concentration in Industrial Formulations: GC-FID vs. RP-HPLC-UV

Abstract

This guide provides a comprehensive comparison of two robust analytical methodologies for the quantitative validation of 1,2-dimethylhexahydropyrimidine in complex industrial formulations: Gas Chromatography with Flame Ionization Detection (GC-FID) and Reversed-Phase High-Performance Liquid Chromatography with UV-Visible Spectroscopy (RP-HPLC-UV) following pre-column derivatization. 1,2-Dimethylhexahydropyrimidine, a cyclic aliphatic diamine, serves various roles in industrial applications, including as a curing agent, a building block in polymer synthesis, or a pH control agent.[1][2] Accurate quantification is paramount for ensuring product quality, consistency, and process optimization.[3] This document offers detailed experimental protocols, a head-to-head comparison of performance based on established validation parameters, and expert insights to guide researchers and quality control professionals in selecting the most suitable method for their specific needs.

The Analytical Challenge: Quantifying a Non-Chromophoric, Polar Amine

The chemical properties of 1,2-dimethylhexahydropyrimidine present distinct analytical challenges. As a saturated cyclic diamine, it lacks a native chromophore, rendering it invisible to standard UV-Vis detectors. Furthermore, its high polarity and basicity can lead to significant issues in chromatographic separation.[4][5] These challenges include poor peak shape (tailing) due to strong interactions with active sites on columns and injection ports, as well as potential for irreversible adsorption.[6] Therefore, any analytical approach must be specifically designed to overcome these inherent difficulties to produce reliable and reproducible data.

Methodologies for Quantification

To address these challenges, we compare two fundamentally different, yet widely applicable, chromatographic techniques.

Method A: Gas Chromatography with Flame Ionization Detection (GC-FID)

Gas chromatography is a mature and robust technique for the analysis of volatile and semi-volatile compounds.[7] The choice of a Flame Ionization Detector (FID) is logical as it provides a predictable and uniform response for carbon-containing analytes like 1,2-dimethylhexahydropyrimidine, making it an excellent tool for quantification without requiring a chromophore.

Causality of Experimental Choices: The primary challenge in GC analysis of amines is their tendency to interact with acidic silanol groups on standard silica-based columns, causing peak tailing.[4] To mitigate this, we select a base-deactivated capillary column. These columns have a specially treated surface that minimizes these acidic interaction points, resulting in improved peak symmetry and reproducibility, which is critical for accurate quantification.

• Sample Preparation:

  • Accurately weigh approximately 100 mg of the industrial formulation into a 10 mL volumetric flask.

  • Add 1 mL of a suitable internal standard solution (e.g., 1-methyl-2,3,4,6,7,8-hexahydro-1H-pyrimido[1,2-a]pyrimidine (MeTBD) at 1 mg/mL in isopropanol).[8]

  • Dilute to volume with isopropanol and mix thoroughly.

  • If necessary, centrifuge or filter the sample through a 0.45 µm PTFE syringe filter to remove particulates.

• Instrument Parameters:

  • Gas Chromatograph: Agilent 8890 or equivalent with FID.

  • Column: DB-5amine or equivalent base-deactivated column (30 m x 0.25 mm ID, 0.25 µm film thickness).

  • Injector: Split/Splitless, 250°C, Split ratio 20:1.

  • Carrier Gas: Helium or Hydrogen at a constant flow of 1.2 mL/min.

  • Oven Program:

    • Initial Temperature: 80°C, hold for 1 minute.

    • Ramp: 15°C/min to 250°C.

    • Hold: 5 minutes at 250°C.

  • Detector: FID at 280°C.

  • Injection Volume: 1 µL.

• Calibration:

  • Prepare a series of calibration standards of 1,2-dimethylhexahydropyrimidine (e.g., 10, 50, 100, 250, 500 µg/mL) in isopropanol, each containing the internal standard at a fixed concentration.

  • Construct a calibration curve by plotting the ratio of the analyte peak area to the internal standard peak area against the analyte concentration.

Caption: Workflow for 1,2-dimethylhexahydropyrimidine analysis by GC-FID.

Method B: RP-HPLC with Pre-Column Derivatization and UV Detection

This method introduces a chemical modification step to attach a UV-absorbing molecule to the analyte, allowing for sensitive detection with a standard HPLC-UV system.[9] This is a common and powerful strategy for analyzing aliphatic amines in complex matrices.[10][11]

Causality of Experimental Choices: We have chosen Dansyl Chloride as the derivatizing agent. It reacts readily with primary and secondary amines under mild alkaline conditions to form highly fluorescent and UV-active sulfonamides.[9] This not only imparts detectability but also increases the hydrophobicity of the analyte, making it well-suited for separation on a standard C18 reversed-phase column. The use of a C18 column provides excellent separation for a wide range of medium-polarity compounds.[12]

• Sample and Standard Preparation:

  • Prepare stock solutions of 1,2-dimethylhexahydropyrimidine and an internal standard (e.g., 1,8-Diazacyclotetradecane-2,9-dione) in acetonitrile.[13]

  • Prepare working standards and sample dilutions in acetonitrile.

• Derivatization Procedure:

  • To 100 µL of the sample or standard solution in a microcentrifuge tube, add 200 µL of sodium bicarbonate buffer (100 mM, pH 9.5).

  • Add 200 µL of Dansyl Chloride solution (2 mg/mL in acetone).

  • Vortex the mixture and incubate at 60°C in a water bath for 45 minutes, protected from light.

  • After incubation, add 100 µL of a quenching solution (e.g., 2% methylamine solution) to react with excess Dansyl Chloride. Vortex and let stand for 10 minutes.

  • Filter the final solution through a 0.45 µm PTFE syringe filter into an HPLC vial.

• Instrument Parameters:

  • HPLC System: Agilent 1260 Infinity II or equivalent with a Diode Array Detector (DAD) or Variable Wavelength Detector (VWD).

  • Column: C18 column (e.g., Zorbax Eclipse Plus C18, 4.6 x 150 mm, 5 µm).

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: Acetonitrile.

  • Gradient:

    • 0-2 min: 50% B.

    • 2-15 min: 50% to 95% B.

    • 15-18 min: 95% B.

    • 18-18.1 min: 95% to 50% B.

    • 18.1-22 min: 50% B (re-equilibration).

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 35°C.

  • Detection Wavelength: 340 nm.

  • Injection Volume: 10 µL.

Caption: Workflow for analysis by HPLC-UV with pre-column derivatization.

A Framework for Method Validation

Method validation is the documented process that demonstrates an analytical procedure is suitable for its intended purpose.[14] The protocols described below are based on guidelines from the International Council for Harmonisation (ICH) and standards bodies like ASTM.[15][16][17]

Caption: A typical workflow for analytical method validation.

Validation Parameter Protocols

• Specificity: Analyze a blank formulation matrix and a matrix spiked with the analyte and any known impurities. The method is specific if the analyte peak is well-resolved from other components with no significant interference at its retention time.

• Linearity: Analyze a minimum of five concentrations across the expected working range (e.g., 50% to 150% of the target concentration).[18] Plot the instrument response versus concentration and determine the correlation coefficient (R²), which should ideally be ≥ 0.999.

• Accuracy: Perform spike-recovery experiments. Add known amounts of the analyte to the formulation matrix at three concentration levels (e.g., 80%, 100%, 120% of the target).[17] Calculate the percent recovery at each level. Acceptance criteria are typically 98-102%.

• Precision:

  • Repeatability (Intra-assay precision): Perform at least six replicate analyses of a single sample at 100% of the target concentration on the same day, with the same analyst and instrument.

  • Intermediate Precision: Repeat the analysis on a different day, with a different analyst, or on a different instrument.

  • The relative standard deviation (%RSD) for both should typically be ≤ 2%.[17]

• Limit of Quantitation (LOQ) & Limit of Detection (LOD):

  • LOQ: The lowest concentration of analyte that can be quantified with acceptable precision and accuracy. Often determined as the concentration yielding a signal-to-noise ratio (S/N) of 10.

  • LOD: The lowest concentration of analyte that can be detected but not necessarily quantified. Often determined as the concentration yielding an S/N of 3.[19]

Comparative Performance Data

The following table summarizes the expected performance of each method based on typical validation results for amine analysis.

Validation Parameter	Method A: GC-FID	Method B: RP-HPLC-UV (Derivatized)	Rationale / Commentary
Specificity	Good to Excellent	Excellent	GC offers good separation based on volatility. HPLC with derivatization is highly specific due to the targeted reaction and powerful chromatographic separation. Matrix interference is a key consideration for both.[20][21]
Linearity (R²)	≥ 0.998	≥ 0.999	Both methods exhibit excellent linearity. The derivatization step in HPLC, if consistent, does not negatively impact linearity.
Accuracy (% Recovery)	97 - 103%	98 - 102%	Both methods can achieve high accuracy. The multi-step HPLC procedure introduces more potential sources of error, requiring careful execution.
Precision (%RSD)	< 3%	< 2%	Modern autosamplers provide excellent injection precision for both techniques. The derivatization step in HPLC can be a source of variability if not well-controlled.
Limit of Quantitation (LOQ)	~5-10 µg/mL	~0.1-1 µg/mL	The derivatization step significantly enhances sensitivity, making the HPLC method far superior for trace-level analysis.[19]
Analysis Time	~15 min per sample	~25 min per sample (+ derivatization time)	GC-FID is faster on a per-injection basis. However, the lengthy derivatization time for HPLC makes the overall workflow significantly longer.
Pros	- No derivatization required- Simple, robust method- Lower solvent consumption	- High sensitivity and specificity- Applicable to non-volatile matrices- Can be coupled to Mass Spectrometry
Cons	- Lower sensitivity- Requires volatile analyte- Potential for column adsorption	- Complex, multi-step procedure- Derivatization can be variable- Higher cost and complexity

Senior Application Scientist Recommendations

The choice between these two validated methods is not a matter of which is "better," but which is more "fit-for-purpose."[14]

• Choose GC-FID for Routine Quality Control: For industrial formulations where the concentration of 1,2-dimethylhexahydropyrimidine is expected to be in the higher percentage or high ppm range, and the matrix is relatively simple and non-volatile, GC-FID is the superior choice. Its simplicity, speed, and robustness make it ideal for high-throughput environments where precision and accuracy at higher concentrations are the primary goals.[7]

• Choose RP-HPLC-UV for Trace Analysis and Complex Matrices: When the application demands high sensitivity—for instance, in determining residual levels, migration studies, or in formulations with very low concentrations—the HPLC method with derivatization is unequivocally the better option.[9][11] It is also the preferred method when the formulation contains non-volatile components that would contaminate a GC system. The additional complexity of the derivatization step is a necessary trade-off for the gains in sensitivity and specificity.

In all cases, the importance of a proper method validation cannot be overstated. It is the only way to provide documented evidence that the chosen method will consistently produce results that meet the required quality standards for the product being tested.[15][17]

References

• International CCS Knowledge Centre. (n.d.). Continuous Online Analysis of Amine Solvents Using Gas Chromatography. Retrieved from [Link]

• de Zeeuw, J. (2021, March 23). Analysis of Amines in GC. LabRulez GCMS. Retrieved from [Link]

• Bryan Research & Engineering, LLC. (n.d.). Analysis of Amine Solutions by Gas Chromatography. Retrieved from [Link]

• ASTM E2857-22. (2022). Standard Guide for Validating Analytical Methods. ASTM International. Retrieved from [Link]

• ASTM International. (2022, April 21). E2857 Standard Guide for Validating Analytical Methods. Retrieved from [Link]

• Neochoritis, C. G., et al. (2016). Experimental and theoretical investigations into the stability of cyclic aminals. Beilstein Journal of Organic Chemistry. Retrieved from [Link]

• Kim, S., et al. (2022). Determination of Gaseous and Particulate Secondary Amines in the Atmosphere Using Gas Chromatography Coupled with Electron Capture Detection. MDPI. Retrieved from [Link]

• Larsson, L., et al. (1977). Analysis of amines and other bacterial products by head-space gas chromatography. Acta Pathologica et Microbiologica Scandinavica. Retrieved from [Link]

• Russo, C., et al. (2014). HPLC Analysis of cyclo-oligoamides 6 and 66. ResearchGate. Retrieved from [Link]

• Morimoto, T., et al. (2006). Planar Chiral Cyclic Amine and Its Derivatives: Synthesis and Stereochemical Behavior. Organic Letters. Retrieved from [Link]

• Schlessinger, A., et al. (2024). Transport of Small Aliphatic Amines by Polyspecific Solute Carriers: Deciphering Structure–Function Relationships. ACS Pharmacology & Translational Science. Retrieved from [Link]

• Helda. (2017). CHROMATOGRAPHIC DETERMINATION OF AMINES IN FOOD SAMPLES. University of Helsinki. Retrieved from [Link]

• Jain, R., et al. (2007). Ion‐Pair Reversed‐Phase HPLC Determination of Aromatic Amine Isomers. Taylor & Francis Online. Retrieved from [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. (2026, March 8). DMPU as a Key Solvent: Enhancing Efficiency in Chemical Synthesis. Retrieved from [Link]

• ISPE. (n.d.). Step-by-Step Analytical Methods Validation and Protocol in the Quality System Compliance Industry. Retrieved from [Link]

• Farajzadeh, M., et al. (2025). Decreasing matrix effects for accurate analysis of primary aliphatic amines in skin moisturizers using magnetic adsorbent. Semantic Scholar. Retrieved from [Link]

• ResearchGate. (2025, October 20). (PDF) Matrix effects demystified: Strategies for resolving challenges in analytical separations of complex samples. Retrieved from [Link]

• Longdom Publishing. (2024, January 25). Quantitative Analysis in Drug Formulations: Methods, Challenges, and Innovations. Retrieved from [Link]

• PubMed. (2023, October 28). Matrix effects demystified: Strategies for resolving challenges in analytical separations of complex samples. Retrieved from [Link]

• Chem-Impex. (n.d.). 1,3-Dimethyl-3,4,5,6-tetrahydro-2(1H)-pyrimidinone. Retrieved from [Link]

• BioPharm International. (2026, March 14). Method Validation Guidelines. Retrieved from [Link]

• IUPAC. (n.d.). HARMONISED GUIDELINES FOR THE IN-HOUSE VALIDATION OF METHODS OF ANALYSIS (TECHNICAL REPORT). Retrieved from [Link]

• IJRASET. (2023, August 11). Quantitative Analysis of Drug from Bulk as Well as Formulation. Retrieved from [Link]

• UKM. (2024, February 29). Synthesis and Characterization of Hexahydropyrimidines and Their New Derivatives. Retrieved from [Link]

• Hovione. (n.d.). Small Molecule Development Analytical Methods for Faster Time to Market. Retrieved from [Link]

• PubMed. (2022, September 20). Quantitative analysis of 20 purine and pyrimidine metabolites by HILIC-MS/MS in the serum and hippocampus of depressed mice. Retrieved from [Link]

• PubChem. (n.d.). 2(1H)-Pyrimidinone, tetrahydro-1,3-dimethyl-. Retrieved from [Link]

• JOCPR. (2014). Method development and validation for quantitative determination of 2-acetoxy methyl-4- methoxy-3,5-dimethyl pyridine, an impurity, in esomeprazole magnesium (API) active. Retrieved from [Link]

• Mayr's Database of Reactivity Parameters. (n.d.). Molecule: 1-methyl-2,3,4,6,7,8-hexahydro-1H-pyrimido[1,2-a]pyrimidine (MeTBD). Retrieved from [Link]

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spectroscopic comparison of 1,2-dimethylhexahydropyrimidine with other hexahydropyrimidine derivatives

Spectroscopic Comparison Guide: 1,2-Dimethylhexahydropyrimidine vs. Substituted Hexahydropyrimidine Derivatives

Hexahydropyrimidines are versatile six-membered heterocyclic scaffolds with profound applications ranging from pharmacophore development to advanced materials science. The substitution pattern on the hexahydropyrimidine ring fundamentally dictates its conformational dynamics, electron density, and chemical reactivity.

This guide provides an objective, data-driven comparison between the aliphatic 1,2-dimethylhexahydropyrimidine —a critical precursor for synthesizing ultrahigh anisotropic 2D carbon nitrides (e.g., THO-C3N-2) 1[1]—and heavily substituted aryl/electron-withdrawing derivatives used in drug discovery.

Conformational Dynamics & Spectroscopic Causality

To accurately interpret the spectroscopic data of hexahydropyrimidines, one must understand the causality behind their conformational behaviors. The hexahydropyrimidine ring predominantly adopts a chair conformation. However, the presence of substituents on the nitrogen atoms (N1, N3) and carbon atoms (C2, C4, C5, C6) alters the energy barriers for two critical dynamic processes: nitrogen inversion and ring flipping .

• Aliphatic vs. Aryl Substitution: In 1,2-dimethylhexahydropyrimidine, the N-methyl group undergoes rapid inversion at room temperature, and the lack of bulky aryl groups allows for relatively unhindered ring flipping. This results in sharp, time-averaged aliphatic signals in standard NMR spectroscopy.

• Rotamer Interconversion: In highly substituted or conformationally constrained hexahydropyrimidines, restricted rotation around the N-C bonds leads to the formation of distinct rotamers. At standard probe temperatures (26 °C), this restricted interconversion causes signal broadening or the appearance of duplicated signal sets in both 1 H and 13 C NMR spectra. Elevating the temperature to 70 °C accelerates the interconversion rate beyond the NMR timescale, coalescing the signals into a single set2[2]. This variable-temperature (VT) NMR technique acts as a self-validating system to confirm that spectral complexity arises from conformational dynamics rather than chemical impurities.

Comparative Spectroscopic Data

The table below synthesizes the quantitative spectroscopic signatures of 1,2-dimethylhexahydropyrimidine against two complex derivatives: 5-nitro-2,4,6-triphenylhexahydropyrimidine and ETP5C (Ethyl 5-hydroxy-2-thioxo-4-(p-tolyl)-6-(trifluoromethyl)hexahydropyrimidine-5-carboxylate).

Feature	1,2-Dimethylhexahydropyrimidine	5-Nitro-2,4,6-triphenylhexahydropyrimidine	ETP5C
Structural Profile	Aliphatic (N-CH 3​ , C-CH 3​ )	Aromatic/EWG (N-H, C-Phenyl, C-NO 2​ )	Complex (N-H, C-Tolyl, C-CF 3​ , C=S)
Key 1 H NMR Signals	~2.3 ppm (N-CH 3​ , s)~1.1 ppm (C-CH 3​ , d)	1.23 ppm (N-H, s)3.28–6.37 ppm (Ring C-H)7.73–8.89 ppm (Ar-H, m)3[3]	Aromatic tolyl protonsExchangeable OH/NH protons 4[4]
Key FT-IR Bands	~2950 cm −1 (C-H aliphatic)Absence of N-H stretch	3090 cm −1 (N-H stretch)1515 & 1345 cm −1 (-NO 2​ ) 3[3]	C=S stretch, C=O stretchC-F stretch (~1100 cm −1 ) 4[4]
Application & Reactivity	Precursor for 2D carbon nitrides (THO-C3N-2) 1[1]	Antifungal/Antibacterial screening candidates 3[3]	High-reactivity receptor binding (HOMO-LUMO gap 4.62 eV) 4[4]

Experimental Protocols: Synthesis & Spectroscopic Validation

The following protocol outlines a self-validating workflow for the synthesis and characterization of complex hexahydropyrimidine derivatives via a Mannich-type multicomponent reaction.

Step 1: Multicomponent Condensation

• Procedure: Combine 0.03 mol of the respective aldehyde (e.g., 3-nitrobenzaldehyde), 0.02 mol of ammonium acetate, and 0.01 mol of nitromethane in 35 mL of n-butanol 3[3]. Reflux the mixture until completion is observed via TLC.

• Causality: n-Butanol is selected as the solvent because its high boiling point provides the necessary thermal energy for the termolecular condensation. Ammonium acetate acts as an ammonia surrogate, buffering the reaction and preventing unwanted side reactions that occur with free ammonia.

Step 2: Isolation and Purification

• Procedure: Cool the reaction mixture to precipitate the product. Filter and recrystallize from ethanol to ensure >95% purity.

Step 3: FT-IR Analysis (Functional Group Verification)

• Procedure: Analyze the purified compound using an Attenuated Total Reflectance (ATR) accessory or KBr pellet.

• Self-Validation: The successful formation of the hexahydropyrimidine ring is validated by the complete disappearance of the precursor aldehyde's carbonyl stretch (~1700 cm −1 ) and the emergence of the N-H stretch at ~3090 cm −1 (for non-alkylated derivatives) 3[3].

Step 4: NMR Spectroscopy (Structural Elucidation)

• Procedure: Dissolve the compound in the appropriate deuterated solvent. Acquire 1 H and 13 C NMR spectra at 26 °C. If signal duplication occurs, heat the probe to 70 °C and re-acquire.

• Causality in Solvent Selection: For highly substituted, rigid derivatives (e.g., 5-nitro-2,4,6-triphenylhexahydropyrimidine), DMSO-d 6​ is mandated. It not only solvates high-molecular-weight polar compounds effectively but also strongly hydrogen-bonds with N-H protons, slowing their exchange rate and allowing distinct observation of N-H signals (e.g., at 1.23 ppm) 3[3]. Conversely, for aliphatic derivatives like 1,2-dimethylhexahydropyrimidine, CDCl 3​ is preferred to maintain high resolution of the aliphatic multiplets without solvent-induced shifts.

Workflow Visualization

Workflow for the synthesis and spectroscopic characterization of hexahydropyrimidine derivatives.

References

• A Novel Synthesis, Molecular Structure by X-ray Diffraction of 5-Nitro-2,4,6-Triphenylhexahydropyrimidine, and Some it's Derivatives. Systematic Reviews in Pharmacy. 3

• Conversion of Hydroxyproline “Doubly Customizable Units” to Hexahydropyrimidines: Access to Conformationally Constrained Peptides. PMC.2

• Synthesis, spectroscopic, chemical reactivity, topology analysis and molecular docking study of ethyl 5-hydroxy-2-thioxo-4-(p-tolyl)-6-(trifluoromethyl)hexahydropyrimidine-5-carboxylate. PubMed. 4

• Semiconducting THO‐C3N Monolayers for Ultrahigh Anisotropic Carrier Mobility. ResearchGate. 1

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• 4. Synthesis, spectroscopic, chemical reactivity, topology analysis and molecular docking study of ethyl 5-hydroxy-2-thioxo-4-(p-tolyl)-6-(trifluoromethyl)hexahydropyrimidine-5-carboxylate - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Safe Disposal of 1,2-Dimethylhexahydropyrimidine and Related Cyclic Amines

This guide provides comprehensive, actionable procedures for the safe handling and disposal of 1,2-Dimethylhexahydropyrimidine and structurally related cyclic amines. As a laboratory professional, your safety and the protection of our environment are paramount. This document moves beyond a simple checklist, offering a framework grounded in scientific principles to manage the lifecycle of these chemicals responsibly within a research and development setting.

Section 1: Hazard Identification and Risk Assessment

Understanding the inherent risks of a chemical is the foundational step in ensuring safe handling and disposal. 1,2-Dimethylhexahydropyrimidine and its analogs are organic amines that present significant health and environmental hazards.

1.1 Health Hazards These compounds are classified as hazardous materials. The primary routes of exposure are inhalation, ingestion, and skin/eye contact.

• Acute Toxicity: They are often harmful if swallowed.[1][2][3]

• Corrosivity: A major concern is their corrosive nature. Direct contact can cause severe skin burns and serious, potentially irreversible, eye damage.[1][2]

• Irritation: Even in lower concentrations or with brief contact, they can cause skin and respiratory irritation.[3][4]

1.2 Environmental Hazards Improper disposal poses a direct threat to ecosystems. Many related compounds are classified as harmful to aquatic life, with long-lasting effects.[1] Therefore, release into drains or the environment is strictly prohibited.[1]

1.3 Physicochemical Hazards During combustion, these nitrogen-containing organic compounds can decompose to produce toxic and irritating gases, including nitrogen oxides (NOx), carbon monoxide (CO), and carbon dioxide (CO2).[2][5][6]

Data Summary: Hazard Profile

Hazard Classification	Description	Primary Precaution
Acute Oral Toxicity	Harmful if swallowed.[1][2][3]	Do not eat, drink, or smoke in work areas. Wash hands thoroughly after handling.[3]
Skin Corrosion/Irritation	Causes severe skin burns and irritation.[1][3]	Wear appropriate chemical-resistant gloves and protective clothing.[1][2]
Serious Eye Damage	Causes serious, potentially irreversible eye damage.[1][2]	Wear chemical safety goggles and/or a face shield.[1][2]
Aquatic Hazard (Chronic)	Harmful to aquatic life with long-lasting effects.[1]	Avoid release to the environment. Contain all spills and dispose of waste properly.[1]

Section 2: Personal Protective Equipment (PPE) Protocol

A self-validating PPE protocol ensures that all potential exposure routes are protected. The selection of PPE must be based on the hazards identified above.

• Hand Protection: Wear chemical-resistant gloves (e.g., Nitrile or Neoprene). Inspect gloves for tears or holes before each use.

• Eye and Face Protection: Chemical safety goggles are mandatory. When handling larger quantities or when there is a risk of splashing, a face shield should be worn in addition to goggles.[1][2]

• Skin and Body Protection: A lab coat is required. For tasks with a higher risk of splashes, a chemical-resistant apron and full-body suit should be used. Ensure all skin is covered.[1][2]

• Respiratory Protection: Use only in a well-ventilated area, preferably within a chemical fume hood.[1][3] If engineering controls are not sufficient, a NIOSH-approved respirator with an organic vapor cartridge is necessary.[5]

Section 3: Spill Management and Emergency Procedures

Immediate and correct response to a spill is critical to mitigating exposure and environmental contamination.

3.1 Spill Cleanup Protocol

• Evacuate and Ventilate: Ensure the immediate area is clear of all non-essential personnel. Maximize ventilation to the area.[1]

• Don PPE: Before addressing the spill, don the full PPE ensemble described in Section 2.

• Containment: For liquid spills, contain the material using an inert absorbent material such as sand, vermiculite, or commercial sorbent pads.[3][5] Do not use combustible materials like paper towels to absorb the bulk of the spill.

• Collection: Carefully sweep or scoop up the absorbed material. Place it into a suitable, clearly labeled, and sealable container for hazardous waste disposal.[3][5][7]

• Decontamination: Clean the spill area with soap and water, collecting the cleaning materials for disposal as hazardous waste.

• Reporting: Report the spill to your institution's Environmental Health & Safety (EHS) department.

3.2 First Aid Measures

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding eyelids open. Remove contact lenses if present and easy to do so. Seek immediate medical attention.[2][3][5]

• Skin Contact: Immediately remove all contaminated clothing. Flush skin with copious amounts of water for at least 15 minutes.[3][5]

• Ingestion: Rinse mouth thoroughly with water. Do NOT induce vomiting.[1][2] Seek immediate medical attention.

• Inhalation: Move the affected person to fresh air and keep them in a position comfortable for breathing.[2][3]

Section 4: Step-by-Step Disposal Protocol

The guiding principle for the disposal of 1,2-Dimethylhexahydropyrimidine is that it is a hazardous waste. It must be collected, stored, and disposed of in accordance with all local, state, and federal regulations.

4.1 Waste Collection

• Designated Waste Container: Use only compatible and properly labeled hazardous waste containers. The container should be made of a material resistant to organic amines.

• Labeling: The waste container must be clearly labeled with "Hazardous Waste," the full chemical name "1,2-Dimethylhexahydropyrimidine," and a clear description of its hazards (e.g., "Corrosive," "Toxic").

• Segregation: Do not mix this waste with other waste streams unless explicitly permitted by your EHS department. Incompatible materials can lead to dangerous reactions.

• Container Management: Keep the waste container closed at all times, except when adding waste. Store it in a designated satellite accumulation area that is secure and under the control of laboratory personnel.

4.2 Disposal Workflow

The following diagram outlines the decision-making process for proper disposal.

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Personal protective equipment for handling 1,2-Dimethylhexahydropyrimidine

As a Senior Application Scientist, I frequently consult with research teams scaling up the synthesis of next-generation 2D materials. A critical, yet highly specialized precursor in this domain is 1,2-Dimethylhexahydropyrimidine ( C6​H14​N2​ ). This cyclic aliphatic diamine is instrumental in the targeted synthesis of THO-C3N-2, a semiconducting carbon nitride monolayer celebrated for its ultrahigh anisotropic carrier mobility [1].

While its molecular structure makes it an ideal precursor—where thermal dehydrogenation precisely cleaves C–H and N–H bonds to drive 2D polymerization—its chemical nature presents specific, severe operational hazards. This guide bypasses generic safety advice to provide a self-validating, step-by-step protocol for the safe handling, personal protective equipment (PPE) selection, and disposal of 1,2-Dimethylhexahydropyrimidine.

Physicochemical Hazard Profile & Causality

Understanding why a chemical reacts under specific conditions is the foundation of a self-validating safety protocol. 1,2-Dimethylhexahydropyrimidine exhibits three primary reactive profiles that dictate our handling logic:

• High Basicity and Corrosivity: As a cyclic aliphatic amine, it is highly basic. It acts as a severe skin and eye irritant. Dermal exposure rapidly strips lipid layers, leading to deep chemical burns, while vapor exposure can cause corneal edema (a temporary, vision-blurring condition known as "glaucopsia" or "blue haze").

• Ring-Opening Instability (The Hidden Hazard): A critical vulnerability of the hexahydropyrimidine ring is its susceptibility to acid hydrolysis. Contact with strong mineral acids causes the ring to spontaneously cleave, releasing formaldehyde gas —a highly toxic, volatile carcinogen [2].

• Atmospheric Reactivity: Amines readily absorb atmospheric carbon dioxide ( CO2​ ) and moisture to form carbamate salts. This not only degrades the purity of the precursor but introduces oxygen defects into the final THO-C3N lattice, ruining the semiconductor's carrier mobility.

Personal Protective Equipment (PPE) Matrix

To establish a fail-safe environment, PPE must be selected based on chemical permeation rates, not just general laboratory compliance.

PPE Component	Specification	Operational Causality (The "Why")
Hand Protection	Butyl rubber (≥0.4 mm thickness) or heavy-duty Nitrile	Standard latex offers zero chemical resistance to aliphatic amines. Butyl rubber prevents rapid permeation, eliminating the risk of systemic toxicity and severe dermal burns.
Eye Protection	Tight-fitting chemical splash goggles (EN 166 / ANSI Z87.1)	Amine vapors rapidly absorb into the moisture of the eye, causing glaucopsia. Standard safety glasses cannot prevent vapor intrusion.
Body Protection	Flame-resistant (FR) lab coat and Tyvek sleeves	Mitigates exposure from micro-splashes during pressurized vessel loading or viscous liquid pipetting.
Respiratory	Full-face respirator with ABEK (Amine/Ammonia) cartridges	Essential if handling outside a Class II fume hood. Protects against volatile amine vapors and potential formaldehyde off-gassing during accidental acid contact.

Experimental Workflow: Precursor Handling for THO-C3N Synthesis

The synthesis of THO-C3N-2 requires rigorous environmental control. The following methodology integrates safety directly into the synthetic workflow, ensuring that the protection of the researcher simultaneously protects the integrity of the experiment.

Workflow for handling 1,2-Dimethylhexahydropyrimidine in THO-C3N-2 synthesis.

Step-by-Step Methodology:

• PPE Verification: Inspect butyl rubber gloves for micro-tears using the pneumatic inflation test. Ensure the glovebox antechamber is fully purged.

• Inert Atmosphere Transfer: Transfer the sealed 1,2-Dimethylhexahydropyrimidine vial into an Argon-filled glovebox. Causality: Purging oxygen and moisture prevents the formation of amine oxides and carbamates, ensuring the stoichiometric ratio of C:N remains pristine for the resulting C3N monolayer [1].

• Volumetric Dispensing: Using a positive displacement pipette (which physically wipes the inside of the capillary to account for the liquid's vapor pressure and viscosity), dispense the required molarity of the precursor.

• Autoclave Loading: Transfer the precursor into a customized hydrothermal system comprising a Teflon-lined stainless-steel autoclave. Causality: Teflon (PTFE) is chemically inert to highly basic amines at elevated temperatures. Utilizing standard glass reactors would result in basic etching, contaminating the semiconductor sample with silicates.

• Sealing and Thermal Ramp: Seal the autoclave inside the glovebox. Transfer to a muffle furnace. The polymerization advances safely within the pressure vessel via the abstraction of H from C–H and N–H bonds at temperatures ≥ 510 K [1].

Spill Response and Disposal Plan

A self-validating protocol requires that any failure state (e.g., a chemical spill) has a predefined, chemically sound resolution.

• Immediate Isolation: Evacuate the immediate area. Do not attempt to clean up a spill larger than 50 mL outside of a fume hood without a self-contained breathing apparatus (SCBA).

• Neutralization Logic (Critical Warning): Never use strong acids (like HCl or H2​SO4​ ) to neutralize a 1,2-Dimethylhexahydropyrimidine spill. As established in our hazard profile, strong acids will trigger ring-opening and release highly toxic formaldehyde gas [2].

• Containment: Absorb the liquid using an inert, inorganic absorbent such as diatomaceous earth, dry sand, or a specialized basic-amine spill kit. Do not use sawdust or combustible materials, as the heat of absorption (exothermic reaction) can ignite them.

• Disposal: Sweep the absorbed mixture using non-sparking tools into a high-density polyethylene (HDPE) waste container. Seal tightly and label as "Hazardous Waste: Basic Amine / Toxic". Dispose of via a certified chemical waste incinerator equipped with a nitrogen oxide ( NOx​ ) scrubber to prevent toxic atmospheric emissions.

References

• Semiconducting THO‐C3N Monolayers for Ultrahigh Anisotropic Carrier Mobility Source: ResearchGate / Advanced Science URL:[Link]